2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid

Core Science & Biosynthesis

Strategic Integration of 2-Amino-3-(2,2-difluorocyclopentyl)propanoic Acid in Drug Design

Executive Summary: The "Polar Hydrophobic" Paradigm

In the optimization of peptide-based therapeutics and small molecule peptidomimetics, medicinal chemists often face a "lipophilicity cliff." Increasing steric bulk to fill hydrophobic binding pockets (e.g., P1/P2 sites in proteases) typically raises LogP, leading to poor solubility and metabolic liability.

2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid (DF-Cpa) represents a high-value solution to this dilemma. As a fluorinated analog of Cyclopentylalanine (Cpa), it introduces the "Polar Hydrophobic" effect . The 2,2-difluoro motif lowers the lipophilicity of the carbocyclic ring through the high electronegativity of fluorine while maintaining the necessary steric volume to occupy hydrophobic sub-pockets. Furthermore, the specific placement of fluorine atoms introduces stereoelectronic effects (the gauche effect) that can pre-organize the side-chain conformation, reducing the entropic penalty of binding.

This guide details the physicochemical properties, synthesis, and therapeutic utility of DF-Cpa, positioning it as a critical tool for next-generation drug discovery.

Chemical Architecture & Physicochemical Properties[1][2]

Structural Analysis

DF-Cpa is a non-proteinogenic amino acid sharing the scaffold of alanine. Its side chain features a cyclopentyl ring difluorinated at the 2-position relative to the methylene linker.

• Scaffold: Alanine (Propanoic acid backbone).

• Side Chain: (2,2-difluorocyclopentyl)methyl.

• Key Feature: The

  group acts as a bioisostere for an oxygen atom (ether) or a carbonyl in terms of polarity but remains chemically inert and hydrophobic enough to interact with lipophilic residues.

The Fluorine Effect

The introduction of the gem-difluoro group alters the physicochemical profile significantly compared to the parent Cyclopentylalanine (Cpa):

Property	Cyclopentylalanine (Cpa)	2,2-Difluoro-Cpa (DF-Cpa)	Impact on Drug Design
Steric Bulk	High	High	Fills large hydrophobic pockets (e.g., Leucine/Phenylalanine pockets).
Lipophilicity (LogP)	High	Moderate	Improves aqueous solubility and reduces non-specific binding.
Metabolic Stability	Susceptible to CYP oxidation	High	The bond renders the ring resistant to oxidative metabolism.
Dipole Moment	Low	High (~2.0 D)	Enables orthogonal multipolar interactions with backbone amides.

Visualization of Electronic & Steric Vectors

Figure 1: Structural deconstruction of DF-Cpa highlighting the dual role of the difluoro moiety in steric filling and electronic modulation.

Mechanistic Advantages in Drug Design

Conformational Restriction via the Gauche Effect

One of the most powerful applications of DF-Cpa is conformational biasing. In 1,2-disubstituted ethanes (and by extension, substituted rings), fluorine atoms prefer a gauche orientation relative to vicinal electron-rich substituents (like amines or amides) due to

hyperconjugation.

In the context of the cyclopentyl ring, the 2,2-difluoro substitution forces the ring into a specific "envelope" pucker. When incorporated into a peptide, this restricts the

and torsion angles of the side chain.

• Result: The side chain is "pre-organized" for binding, reducing the entropic cost (

  ) upon ligand-receptor complexation.

Metabolic Shielding

Cycloalkanes are prone to oxidative metabolism by Cytochrome P450 enzymes, typically at positions distinct from the attachment point.

• Mechanism: The strong C-F bonds (approx. 116 kcal/mol) are metabolically inert. Furthermore, the strong electron-withdrawing nature of the

  group deactivates adjacent C-H bonds towards hydrogen atom abstraction (HAT), protecting the entire ring system from degradation.

Synthesis Strategies

The synthesis of enantiopure DF-Cpa is non-trivial due to the need to control the stereocenter at the alpha-carbon while maintaining the integrity of the fluorinated ring. The most robust method involves the asymmetric alkylation of a glycine equivalent.

Retrosynthetic Analysis

• Target: (S)-2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid.

• Key Intermediate: (2,2-Difluorocyclopentyl)methyl electrophile (Bromide or Tosylate).

• Chiral Auxiliary: Ni(II)-complex of glycine Schiff base (Belokon's method) or O'Donnell's phase-transfer catalyst.

Synthesis Workflow Diagram

Figure 2: Step-by-step synthetic pathway for the production of enantiopure DF-Cpa.

Experimental Protocols

Protocol: Synthesis of (2,2-difluorocyclopentyl)methyl bromide

Note: This is a critical intermediate synthesis.

Reagents:

• (2,2-difluorocyclopentyl)methanol (1.0 eq)

• Triphenylphosphine (

  , 1.2 eq)

• Carbon tetrabromide (

  , 1.2 eq)

• Dichloromethane (DCM, anhydrous)

Procedure:

• Setup: Flame-dry a 250 mL round-bottom flask and purge with Argon.

• Dissolution: Dissolve (2,2-difluorocyclopentyl)methanol (10 mmol) and

  (12 mmol) in anhydrous DCM (50 mL). Cool to 0°C.[1]

• Addition: Add

  (12 mmol) portion-wise over 15 minutes. Maintain temperature < 5°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 9:1).

• Workup: Quench with saturated

  . Extract with DCM (3x). Dry organics over .[2]

• Purification: Concentrate and purify via flash chromatography (Silica gel, 100% Pentane to 95:5 Pentane/Et2O).

• Validation:

  NMR should show distinct multiplet signal for the group (approx -90 to -110 ppm).

Protocol: LogP Determination (Shake-Flask Method)

To verify the "Polar Hydrophobic" nature of the synthesized peptide analog.

• Preparation: Prepare a saturated solution of the DF-Cpa derivative in octanol-saturated water.

• Equilibration: Mix with an equal volume of water-saturated octanol. Shake for 24 hours at 25°C.

• Separation: Centrifuge to separate phases.

• Quantification: Measure concentration in both phases using HPLC (UV detection at 210 nm).

• Calculation:

  .

Therapeutic Applications

Protease Inhibitors (HCV/HIV)

In the design of NS3/4A protease inhibitors (e.g., Glecaprevir analogs), the P2 pocket often requires a large hydrophobic group.

• Application: Replacing the standard tert-butylglycine or cyclopentylglycine with DF-Cpa at the P2 position.

• Benefit: The difluoro group reduces the lipophilicity of the inhibitor, improving the pharmacokinetic profile (lower clearance) while maintaining high affinity for the S2 hydrophobic subsite.

Neurological Targets (GABA Analogs)

While DF-Cpa is an alpha-amino acid, its structure mimics the spacing of Gabapentinoids if modified.

• Application: Used as a scaffold for

  subunit ligands. The fluorine atoms can engage in specific electrostatic interactions with cationic residues (e.g., Arginine) in the binding pocket, enhancing potency over non-fluorinated analogs.

References

• Meanwell, N. A. (2018).[3][4] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link[4]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews. Link

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link

• Qiu, X. L., & Qing, F. L. (2011). Synthesis of fluorinated amino acids. European Journal of Organic Chemistry. Link

• Wang, J., Sánchez-Roselló, M., Aceña, J. L., del Pozo, C., Sorochinsky, A. E., Fustero, S., Soloshonok, V. A., & Liu, H. (2014). Fluorine in Pharmaceutical Industry: Fluorine-Containing Drugs Introduced to the Market in the Last Decade. Chemical Reviews. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Fluorinated methylenecyclopropane analogues of nucleosides. Synthesis and antiviral activity of (Z)- and (E)-9-{[(2-fluoromethyl-2-hydroxymethyl)-cyclopropylidene]methyl}adenine and -guanine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. chemrxiv.org [chemrxiv.org]

Lipophilicity and Metabolic Stability of Fluorinated Non-Canonical Amino Acids: A Technical Guide

Executive Summary

The incorporation of fluorinated non-canonical amino acids (f-ncAAs) into peptide and protein scaffolds is a transformative strategy in modern drug development. It addresses the two primary failure modes of peptide therapeutics: poor membrane permeability and rapid metabolic clearance. This guide provides a technical deep-dive into the physicochemical mechanisms—specifically lipophilicity modulation and metabolic blockade—that make f-ncAAs effective. It includes validated experimental protocols for assessing these parameters, moving beyond theoretical benefits to actionable laboratory workflows.

The Fluorine Effect: Physicochemical Foundations

To effectively utilize f-ncAAs, one must understand the unique physics of the Carbon-Fluorine (C-F) bond. It is not merely a "hydrophobic cap" but a distinct electronic modulator.

The "Polar Hydrophobicity" Paradox

Fluorine is the most electronegative element (3.98 Pauling scale), creating a strong dipole in the C-F bond. However, due to its low polarizability (tightly held electrons), it does not participate in hydrogen bonding as an acceptor in the same way oxygen or nitrogen does.

• Lipophilicity: Fluorination generally increases hydrophobicity (LogP) because the C-F bond prefers lipid environments over aqueous solvation shells.

• Dipole Interaction: Despite being lipophilic, the C-F bond has a strong electrostatic component. This allows f-ncAAs to engage in specific dipole-dipole interactions within a receptor binding pocket, often increasing potency while simultaneously improving membrane permeability.

The pKa Shift: The Key to Permeability

A critical, often overlooked mechanism is the inductive effect of fluorine on nearby ionizable groups.

• Mechanism: Electron withdrawal by fluorine lowers the pKa of adjacent amines (e.g., N-terminus or side chains like Lysine).

• Impact: By lowering the pKa (e.g., from 9.5 to 8.0), a larger fraction of the molecule exists in the neutral (uncharged) state at physiological pH (7.4).

• Result: Since only neutral species passively cross cell membranes, this "pKa shift" significantly enhances bioavailability (LogD) without requiring the removal of the amine group essential for solubility.

Comparative Data: Lipophilicity & Electronic Profiles

The following table summarizes the physicochemical shifts observed when standard amino acids are substituted with their fluorinated counterparts.

Amino Acid	Analog	Hydrophobicity (LogP)	pKa Shift ( )	Metabolic Impact
Leucine (Leu)	5,5,5-Trifluoroleucine	+0.6 to +0.9	-1.2 units	Blocks CYP-mediated hydroxylation at -carbon.
Phenylalanine (Phe)	Pentafluorophenylalanine	+0.8 to +1.1	N/A	Enhances - stacking; resists aromatic oxidation.
Proline (Pro)	4-Fluoroproline	-0.2 to +0.1*	-1.5 units	Induces ring pucker (gauche effect); stabilizes secondary structure.
Valine (Val)	4,4,4-Trifluorovaline	+0.5	-1.3 units	Steric bulk prevents proteolytic cleavage at adjacent bonds.

*Note: 4-Fluoroproline lipophilicity is highly dependent on stereochemistry (cis/trans) due to the dipole alignment relative to the solvent.

Mechanisms of Metabolic Stability

Metabolic instability in peptides arises from two sources: Oxidative Metabolism (Liver P450s) and Proteolytic Degradation (Serum Peptidases). f-ncAAs address both.

Blocking Oxidative Metabolism (The "Teflon" Effect)

Cytochrome P450 enzymes typically oxidize C-H bonds. The C-F bond is the strongest single bond in organic chemistry (~116 kcal/mol vs. ~99 kcal/mol for C-H).

• Direct Blockade: Replacing a reactive C-H site (metabolic "soft spot") with C-F renders that site inert to oxidation.

• Electronic Deactivation: The electronegativity of fluorine deactivates adjacent C-H bonds, making them less susceptible to radical abstraction by P450 enzymes.

Steric Shielding against Proteolysis

Proteases require a specific conformation to cleave peptide bonds.

• The Gauche Effect: In residues like 4-fluoroproline, the fluorine atom prefers a specific orientation relative to the amine (gauche), locking the peptide backbone into a rigid conformation.

• Steric Bulk: The Van der Waals radius of Fluorine (1.47 Å) is larger than Hydrogen (1.20 Å). This slight increase creates steric hindrance that prevents proteases from accessing the scissile amide bond.

Visualization: Metabolic Stability Mechanism

Caption: Comparative pathways showing how fluorination blocks P450 oxidation (via bond strength) and protease hydrolysis (via steric/conformational shielding).

Experimental Protocols

Protocol A: Chromatographic Hydrophobicity Index (CHI) Determination

Purpose: To accurately measure lipophilicity of amphiphilic peptides where traditional Shake-Flask (Octanol/Water) methods fail due to emulsion formation or poor solubility.

Reagents:

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Milli-Q).

• Mobile Phase B: 0.1% TFA in Acetonitrile (HPLC Grade).

• Standard Mixture: A mix of 5 reference compounds with known CHI values (e.g., Theophylline, Phenylalanine, Indole, Propiophenone, Butyrophenone).

Workflow:

• Column Selection: Use a C18 Reverse-Phase column (e.g., Agilent Zorbax 300SB-C18, 3.5 µm).

• Gradient: Run a fast linear gradient from 0% to 100% B over 5 minutes.

• Calibration: Inject the Standard Mixture. Plot Retention Time (

  ) vs. Known CHI. Derive the linear equation: .

• Measurement: Inject the f-ncAA or fluorinated peptide (10 µM in water/DMSO). Record

  .

• Calculation: Calculate CHI using the calibration equation.

• Conversion (Optional): Convert CHI to LogP using the formula:

  (Note: This constant varies by column/pH; validate with internal standards).

Protocol B: Microsomal Stability Assay (Oxidative Resistance)

Purpose: To quantify the resistance of f-ncAAs to hepatic oxidative metabolism.

Reagents:

• Liver Microsomes: Pooled Human/Rat Liver Microsomes (20 mg/mL protein).

• NADPH Regenerating System: 1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6P-Dehydrogenase, 3.3 mM MgCl2.

• Stop Solution: Ice-cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).

Step-by-Step Methodology:

• Pre-Incubation: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer (pH 7.4). Add test compound (f-ncAA) to a final concentration of 1 µM.[1][2] Incubate at 37°C for 5 mins.

• Initiation: Add NADPH Regenerating System to start the reaction. (Include a "No NADPH" control to check for non-enzymatic degradation).

• Sampling: At time points

  min, remove 50 µL aliquots.

• Quenching: Immediately dispense aliquot into 150 µL Stop Solution. Vortex and centrifuge at 4000 rpm for 15 mins to pellet proteins.

• Analysis: Analyze supernatant via LC-MS/MS. Monitor the parent ion peak area.

• Data Processing: Plot

  vs. Time. The slope is the elimination rate constant.

Workflow Visualization: The Fluorine Scan

This diagram illustrates the iterative process of identifying the optimal position for fluorination to balance potency and stability.

Caption: The "Fluorine Scan" workflow: From identifying metabolic liabilities to synthesizing and testing f-ncAA analogs.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.

• Salwiczek, M., et al. (2012). Position-dependent effects of fluorinated amino acids on the hydrophobic core of a coiled-coil protein. Chemistry – A European Journal.

• Valko, K., et al. (1997). Chromatographic Hydrophobicity Index (CHI) for the estimation of lipophilicity. Journal of Chromatography A.

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

• Di, L., & Kerns, E. (2015). Drug-Like Properties: Concepts, Structure Design and Methods. (Chapter on Metabolic Stability).

Sources

• 1. info.mercell.com [info.mercell.com]
• 2. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]

Protocols & Analytical Methods

Stereoselective synthesis of chiral 2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid

Application Note: Stereoselective Synthesis of (2S)-2-Amino-3-(2,2-difluorocyclopentyl)propanoic Acid

Executive Summary & Strategic Importance

The incorporation of fluorine into amino acid scaffolds is a pivotal strategy in modern medicinal chemistry.[1] The target molecule, 2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid , represents a fluorinated non-canonical amino acid (fNCAA) where the gem-difluoro moiety imparts unique electronic and steric properties.[2]

• Metabolic Stability: The C–F bond (approx. 116 kcal/mol) resists cytochrome P450 oxidation, extending the half-life of peptide therapeutics.

• Conformational Bias: The gauche effect of the vicinal difluoro-methylene unit restricts the conformational freedom of the cyclopentyl ring, potentially locking bioactive peptides into high-affinity binding states.

• Lipophilicity: The difluoromethylene group acts as a lipophilic surrogate for polar functionalities (e.g., carbonyls) or simply increases membrane permeability without the steric bulk of a methyl group.

This protocol details a scalable, high-fidelity synthesis using the Ni(II)-BPB (Belokon) complex .[2] Unlike enzymatic resolutions which often suffer from low yields with bulky fluorinated substrates, this auxiliary-based approach ensures >98% enantiomeric excess (ee) at the

-carbon and allows for the chromatographic separation of ring-based diastereomers.[2]

Retrosynthetic Analysis & Logic

The synthesis is disconnected into two distinct modules: the construction of the fluorinated electrophile and the stereoselective glycine alkylation.

Figure 1: Retrosynthetic disconnection showing the convergence of the fluorinated side chain and the chiral glycine equivalent.

Experimental Protocols

Module A: Synthesis of Electrophile (Side Chain)

Target: 1-(Iodomethyl)-2,2-difluorocyclopentane Challenge: Preventing defluorination during reduction steps.

Step-by-Step Workflow:

• Fluorination of Cyclopentanone:

  • Reagents: Cyclopentanone, Morpholine, Selectfluor (F-TEDA-BF4).[2]

  • Procedure: Convert cyclopentanone to its morpholine enamine (reflux in toluene with Dean-Stark). Treat the isolated enamine with Selectfluor in MeCN at 0°C.

  • Result:2,2-Difluorocyclopentanone .[2]

  • Critical Note: Maintain temperature <5°C during Selectfluor addition to avoid mono-fluorination or ring opening.[2]

• Homologation (Wittig Reaction):

  • Reagents: (Methoxymethyl)triphenylphosphonium chloride, KHMDS, THF.

  • Procedure: Generate ylide at -78°C. Add 2,2-difluorocyclopentanone.[2] Warm to RT.

  • Result:1-(Methoxymethylene)-2,2-difluorocyclopentane (Enol ether).[2]

• Hydrolysis & Reduction:

  • Reagents: HCl (aq), then NaBH4/MeOH.

  • Procedure: Hydrolyze enol ether with 2N HCl to yield 2,2-difluorocyclopentanecarbaldehyde. Immediately reduce with NaBH4 (0.5 equiv) in MeOH at 0°C.

  • Result:(2,2-Difluorocyclopentyl)methanol .[2]

• Iodination (Finkelstein-like):

  • Reagents: I2, PPh3, Imidazole (Appel Reaction conditions).

  • Procedure: Dissolve alcohol in DCM.[2] Add PPh3 and Imidazole.[2] Add I2 portion-wise at 0°C.

  • Purification: Filter through a silica plug to remove phosphine oxide.[2]

  • Result:1-(Iodomethyl)-2,2-difluorocyclopentane (The Electrophile).[2]

Module B: Stereoselective Alkylation (The Core Synthesis)

Target: Ni(II)-(S)-BPB-[3-(2,2-difluorocyclopentyl)alanine] Principle: The Ni(II) complex holds the glycine enolate in a rigid planar geometry.[3] The chiral auxiliary (BPB) shields one face, forcing the electrophile to attack from the least hindered side (retention of configuration relative to the auxiliary, typically yielding the (S)-amino acid from the (S)-BPB complex).

Reagents Table:

Reagent	MW ( g/mol )	Equiv.[4][5]	Role
Ni(II)-(S)-BPB-Gly Complex	498.18	1.0	Chiral Glycine Equivalent
1-(Iodomethyl)-2,2-difluorocyclopentane	~246.0	1.2	Electrophile (Module A)
KOH (powdered)	56.11	5.0	Base
DMF (Anhydrous)	-	Solvent	Medium

Detailed Protocol:

• Setup: Flame-dry a 100 mL Schlenk flask under Argon.

• Dissolution: Add Ni(II)-(S)-BPB-Gly (red solid) and anhydrous DMF (10 mL/g complex). Stir until fully dissolved.

• Activation: Cool to 0°C. Add powdered KOH rapidly under Argon flow. The solution color may deepen (deep red/brown).

• Alkylation: Add the Electrophile (from Module A) dropwise via syringe over 10 minutes.[2]

• Reaction: Allow to warm to Room Temperature (25°C). Stir vigorously for 2-4 hours.

  • Monitoring: TLC (SiO2, DCM/Acetone 5:1). The starting complex (Rf ~0.4) will disappear; two new diastereomeric spots (Rf ~0.5 and 0.55) will appear. These correspond to the (S,S)-ring and (S,R)-ring diastereomers.

• Quench: Pour mixture into ice-cold 5% aqueous acetic acid (100 mL).

• Precipitation: The alkylated Ni-complex is hydrophobic and will precipitate.[2] Filter the red solid.[2]

• Purification (CRITICAL STEP):

  • Dissolve the crude red solid in minimal DCM.[2]

  • Perform Flash Column Chromatography (Gradient: 100% DCM

    95:5 DCM/Acetone).

  • Objective: Separate the two diastereomers resulting from the racemic nature of the cyclopentyl ring. Collect the major diastereomer (or both, depending on need).

Self-Validating Checkpoint: 19F NMR of the purified complex. You should see distinct gem-difluoro signals (AB quartet pattern) for a single diastereomer.[2] If signals are doubled/complex, separation is incomplete.[2]

Module C: Hydrolysis & Isolation

Target: Free (S)-2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid[2]

• Hydrolysis: Dissolve the purified Ni-complex in MeOH. Add 3N HCl (1:1 v/v). Heat to 70°C for 1 hour.

  • Observation: The red color disappears (complex dissociation).

• Workup:

  • Cool to RT. The chiral ligand (BPB) precipitates as the hydrochloride salt or free ligand.

  • Filter off the ligand (Recycle this! It is expensive).[2]

  • Concentrate the filtrate (containing the amino acid and NiCl2).

• De-salting (Ion Exchange):

  • Load the residue onto a cation exchange column (Dowex 50W-X8, H+ form).

  • Wash with water (removes Ni salts).[2]

  • Elute amino acid with 2M NH4OH.[2]

• Final Isolation: Lyophilize the ammonia fractions to yield the white zwitterionic solid.

Analytical Validation (QC)

Technique	Expected Outcome	Purpose
1H NMR (D2O)	3.8-4.0 (m, 1H, -H).[2] Cyclopentyl protons: complex multiplets 1.5-2.5 ppm.[2]	Confirm backbone structure.[2]
19F NMR	-90 to -110 ppm (gem-difluoro pattern, typically ABq if chiral).[2]	Confirm fluorination and diastereomeric purity.
Chiral HPLC	Crownpak CR(+) or Chiralpak ZWIX.[2] Single peak >98% area.[2]	Determine Enantiomeric Excess (ee).[6]
LC-MS	[M+H]+ consistent with calc. mass.	Confirm Identity.

Process Workflow Diagram

Figure 2: Integrated workflow from raw materials to purified fluorinated amino acid.

Critical Safety & Troubleshooting Notes

• Fluorine NMR is Mandatory: Unlike standard organic synthesis, TLC is insufficient for fluorinated isomers.[2] Use 19F NMR to track the ratio of diastereomers during the alkylation step.

• Selectfluor Handling: Selectfluor is an oxidant.[2] Ensure no metal spatulas are used during its addition if possible (use plastic/glass) to prevent trace metal catalysis of side reactions.

• Racemization Risk: The final hydrolysis is acidic.[2] Do not use basic hydrolysis (NaOH/LiOH) as this can racemize the

  -proton of the amino acid, especially with the electron-withdrawing fluorine nearby.

References

• Belokon, Y. N., et al. "General Method of Diastereoselective Synthesis of

  -Amino Acids via Chiral Ni(II) Schiff Base Complexes." Journal of the Chemical Society, Perkin Transactions 1, 1988.

• Kukhar, V. P., & Soloshonok, V. A. "Fluorine-containing Amino Acids: Synthesis and Properties."[2] John Wiley & Sons, 1995.[2] (Seminal text on Fluorine AA synthesis).

• Qiu, X. L., & Qing, F. L. "Recent advances in the synthesis of fluorinated amino acids." European Journal of Organic Chemistry, 2011.

• Hohmann, T., et al. "Gram-scale asymmetric synthesis of fluorinated amino acids using a chiral nickel(II) complex."[2][7] Beilstein Journal of Organic Chemistry, 2023.

• Organic Syntheses. "Methyl Iodide (General Alkyl Iodide Synthesis Procedures)." Org.[2][8] Synth. Coll. Vol. 2, p.399.[2]

Sources

• 1. BJOC - Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex [beilstein-journals.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. prepchem.com [prepchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. mdpi.org [mdpi.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]

Application Note: Incorporating 2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid into Peptide Chains

[1]

Executive Summary

The incorporation of 2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid (henceforth referred to as F2-Cpa ) into peptide backbones represents a strategic modification in medicinal chemistry.[1] Structurally, this non-canonical amino acid (NCAA) acts as a bioisostere of Leucine or Cyclopentylalanine (Cpa), introducing specific physicochemical alterations:

• Metabolic Stability: The gem-difluoromethylene moiety at the C2' position of the ring blocks metabolic oxidation sites, extending plasma half-life.

• Conformational Restriction: The cyclopentyl ring imposes distinct

  and dihedral angle constraints compared to acyclic alkyl chains, potentially locking bioactive conformations.

• Lipophilicity Modulation: The fluorine atoms lower the pKa of adjacent protons and alter the local dipole moment without significantly increasing steric bulk compared to the non-fluorinated parent.

• F NMR Probe: The distinct fluorine signal serves as a sensitive reporter for structural biology and ligand-binding studies.[1]

This guide details the Solid-Phase Peptide Synthesis (SPPS) protocols required to couple this sterically demanding and lipophilic building block efficiently, minimizing common pitfalls such as incomplete coupling and racemization.[1]

Physicochemical Profile & Pre-Synthesis Considerations[2][3][4]

Before initiating synthesis, the specific properties of the building block must be understood.

Property	Specification	Implication for SPPS
Molecular Structure	-(2,2-difluorocyclopentyl)-Alanine	Steric bulk at -position hinders nucleophilic attack at -carbonyl.[1]
Stereochemistry	2 Chiral Centers ( -carbon, Ring C1)	Commercial sources may be diastereomeric mixtures.[1] Use isomerically pure Fmoc-L-F2-Cpa to avoid complex HPLC purification.
Lipophilicity	High (LogP > Leucine)	Prone to aggregation on-resin.[1] Use high-swelling solvents (DMF/NMP).[1]
Electronic Effect	Inductive withdrawal by F atoms	Reduces electron density on the side chain, but minimal effect on -amine nucleophilicity once deprotected.

Experimental Protocol: Solid-Phase Incorporation

Reagents and Materials[2][3][4][5][6][7][8]

• Resin: Low-loading Rink Amide or Wang resin (0.3–0.5 mmol/g) is recommended to reduce inter-chain aggregation.[1]

• Building Block: Fmoc-2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid (Fmoc-F2-Cpa-OH).[1]

• Coupling Reagents: DIC (Diisopropylcarbodiimide) and Oxyma Pure (Ethyl cyano(hydroxyimino)acetate).[1] Note: Avoid HATU/DIEA initially to minimize racemization risk during slow couplings.

• Solvent: DMF (Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone).[1]

Automated/Manual Coupling Cycle

Due to the steric bulk of the cyclopentyl ring, standard single-coupling cycles often fail. The following "Turbo-Cycle" is recommended.

Step 1: Resin Swelling

Ensure resin is fully solvated in DMF for at least 20 minutes prior to the F2-Cpa coupling step.[1]

Step 2: Activation (Pre-activation is critical)

Prepare the following mixture immediately before addition to the resin:

• Fmoc-F2-Cpa-OH: 3.0 equivalents (relative to resin loading)[1]

• Oxyma Pure: 3.0 equivalents[1]

• DIC: 3.0 equivalents[1]

• Solvent: DMF (Final concentration 0.2 M)

Allow to pre-activate for 2–3 minutes.[1] The solution should remain clear.

Step 3: Coupling Reaction

• Duration: 2 hours at Room Temperature (RT) or 1 hour at 50°C (Microwave).

• Agitation: Continuous but gentle shaking.[1]

• Optimization: For sequences prone to aggregation (e.g., hydrophobic stretches), add 0.1 M LiCl to the coupling mixture to disrupt hydrogen bonding.[1]

Step 4: Monitoring (The Kaiser Test is Insufficient)

Standard colorimetric tests (Kaiser) may yield false negatives due to steric shielding.[1]

• Recommended: Micro-cleavage and LC-MS analysis of a small resin aliquot to verify >99% conversion.

Step 5: Capping

After coupling, perform an acetylation step (Acetic Anhydride/DIEA/DMF) to terminate any unreacted chains.[1] This simplifies final purification by generating "deletion sequences" that are easily separated.[1]

Subsequent Amino Acid Coupling

The bulky F2-Cpa residue can sterically hinder the next incoming amino acid.[1]

• Deprotection: Use standard 20% Piperidine/DMF, but extend time to 2 x 10 mins.

• Next Coupling: Use a highly active coupling system (e.g., HATU/HOAt/DIEA) for the amino acid immediately following F2-Cpa.[1] Double coupling is mandatory.[1]

Workflow Visualization

The following diagram illustrates the decision logic for coupling F2-Cpa based on sequence difficulty.

Caption: Decision tree for optimizing the coupling of sterically demanding fluorinated amino acids.

Troubleshooting & Quality Control

Racemization

The electron-withdrawing effect of the fluorine atoms, combined with the steric bulk, can make the

-proton slightly more acidic and the activated ester more reactive, increasing racemization risk during slow couplings.

• Solution: Use Oxyma/DIC instead of bases like DIEA/NMM. If base is required (e.g., with HATU), keep DIEA equivalents

  2.0 relative to the amino acid.

Incomplete Coupling of the Next Residue

Often, the F2-Cpa is incorporated successfully, but the following amino acid fails to couple quantitatively due to the "umbrella effect" of the cyclopentyl ring.

• Solution: Use HOAt as an additive for the subsequent coupling. The nitrogen in the pyridine ring of HOAt provides a "neighboring group effect" that accelerates coupling rates for sterically hindered amines.

F NMR Characterization

Post-cleavage, the peptide should be analyzed via

F NMR.[1]

• Expected Signal: The gem-difluoro group typically appears as an AB quartet (if chiral center nearby makes F's diastereotopic) or a complex multiplet around -90 to -110 ppm (relative to CFCl3), depending on the specific diastereomer.[1]

• Utility: This signal is distinct from TFA salts (-76 ppm), allowing for easy verification of incorporation without interference.[1]

References

• Isidro-Llobet, A., et al. (2009).[1] "Amino Acid-Protecting Groups."[1][2][3] Chemical Reviews, 109(6), 2455-2504.[1] Link[1]

• El-Faham, A., & Albericio, F. (2011).[1] "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews, 111(11), 6557-6602.[1] Link[1]

• Qiu, X. L., et al. (2004). "Fluorinated amino acids: Synthesis and biological applications." Tetrahedron, 60(37), 7967-7975.[1] Link[1]

• Salwiczek, M., et al. (2012). "Position-dependent effects of fluorinated amino acids on the hydrophobic core of a coiled-coil peptide." Chemistry – A European Journal, 18(18), 5765-5776.[1] Link[1]

• Verma, A. (2023).[1] "Synthesis of Fmoc-Ala-OH and Derivatives." ChemicalBook Protocols. Link

Sources

• 1. FMOC-Ala-OH synthesis - chemicalbook [chemicalbook.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. benchchem.com [benchchem.com]

Protecting group strategies for difluorocyclopentyl amino acid derivatives

Application Note: Strategic Protection and Coupling of Difluorocyclopentyl Amino Acids

Executive Summary

Difluorocyclopentyl amino acids (DfCp-AAs) represent a high-value class of bioisosteres in modern drug discovery. The incorporation of the gem-difluoro motif into the cyclopentyl ring imposes conformational rigidity and lowers the lipophilicity (

) while metabolically blocking oxidation sites. However, the strong electron-withdrawing nature of the fluorine atoms ( effect) significantly reduces the nucleophilicity of the amino group (by 1.5–2.0 units) and increases the acidity of -protons, introducing risks of HF elimination (dehydrofluorination) under standard peptide synthesis conditions.

This guide details the strategic selection of protecting groups (Boc vs. Fmoc), optimized coupling protocols to overcome electronic deactivation, and self-validating monitoring systems using

F NMR.

Strategic Analysis: The "Fluorine Effect"

Before selecting a protocol, the specific isomer of the DfCp-AA must be analyzed. The position of the fluorine atoms relative to the amine determines the synthetic risk profile.

Electronic Deactivation (Nucleophilicity)

The inductive effect of the difluoromethylene group travels through the

-framework.

• -position (e.g., 2-amino-3,3-difluoro): Drastic reduction in nucleophilicity. Standard EDC/NHS couplings will fail. Requires HATU/HOAt or acid chlorides.
• -position (e.g., 1-amino-3,3-difluoro): Moderate reduction. Slower reaction kinetics; requires extended coupling times.

Base Sensitivity (HF Elimination)

The gem-difluoro group activates adjacent protons (

to the ) for abstraction by base. If these protons are anti-periplanar to a leaving group or part of a strained system, E2 elimination occurs, yielding a fluorocyclopentene.

• Risk: High during Fmoc removal (piperidine) or ester saponification (LiOH).

• Mitigation: Use "soft" bases (Piperazine, DBU/HOBt) or non-basic routes (Boc/Hydrogenolysis).

Decision Matrix: Protecting Group Strategy

The choice between Fmoc and Boc is not merely a preference but a stability requirement for DfCp-AAs.

Figure 1: Decision tree for selecting protecting group strategies based on the structural proximity of fluorine atoms to the reactive amine.

Detailed Protocols

Protocol A: Introduction of Boc Protection (Solution Phase)

Best for:

-fluorinated amines or when base sensitivity is high.

Rationale: Boc protection avoids basic deprotection steps later. However, the low nucleophilicity of DfCp amines means standard

in dioxane/water is often too slow. We utilize catalysis and heat.

Reagents:

• DfCp-Amino Acid (1.0 equiv)

• (1.5 equiv)
• (2.0 equiv)
• (0.1 equiv) – Critical catalyst

• Solvent:

  (1:1)

Procedure:

• Suspend the DfCp-AA in

  . Add to solubilize (pH ~9).

• Add

  followed by catalytic .

• Optimization: Heat to 50°C for 4–6 hours. (Standard amino acids react at RT; DfCp-AAs require thermal activation due to deactivated

  ).

• Monitoring: Check by LC-MS (ESI-) for disappearance of starting material.

• Workup: Acidify carefully with 1M

  (avoid HCl to prevent Boc loss) to pH 2-3. Extract with EtOAc.

Protocol B: High-Efficiency Coupling (The "Active Ester" Problem)

Challenge: The DfCp amine is a poor nucleophile. It will not attack standard active esters (NHS/OBt) efficiently, leading to racemization or hydrolysis of the active ester before coupling occurs.

Solution: Use HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or COMU . These generate the highly reactive 7-azabenzotriazole ester.

Reagents:

• Carboxylic Acid Partner (1.1 equiv)

• DfCp-Amine (1.0 equiv)

• HATU (1.1 equiv)

• HOAt (0.1 equiv) – Additive to boost rate

• DIPEA (3.0 equiv)

• Solvent: Anhydrous DMF

Procedure:

• Dissolve the Carboxylic Acid Partner and HATU in DMF.

• Add DIPEA (2.0 equiv) and stir for 30 seconds (pre-activation). Do not wait longer; the active species degrades.

• Immediately add the DfCp-Amine and the remaining DIPEA (1.0 equiv).

• Stir at RT for 2–12 hours.

• Self-Validation Step: Take an aliquot for

  F NMR (unlocked, using insert).

  • Starting Material: Distinct chemical shift (e.g., -90 ppm).

  • Product: Shift changes due to amide bond formation (typically

    2–5 ppm).

Protocol C: Modified Fmoc Deprotection (Prevention of Elimination)

Best for: Solid Phase Peptide Synthesis (SPPS) of DfCp-containing peptides.

Rationale: Standard 20% Piperidine (

11.1) is strong enough to cause HF elimination in sensitive DfCp scaffolds. We substitute it with Piperazine ( 9.8) and DBU (non-nucleophilic base) with an acidic buffer.

Reagents (The "6-6-2" Cocktail):

• 6% Piperazine

• 1% DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

• 0.1 M HOBt (Acidic additive to buffer pH)

• Solvent: DMF[1][2][3]

Procedure:

• Wash resin with DMF (3x).

• Add "6-6-2" Cocktail to resin.

• Agitate for 5 minutes , then drain.

• Repeat with fresh cocktail for 10 minutes .

• Critical Wash: Wash extensively with DMF, then DCM, then DMF to remove all traces of DBU before the next coupling.

Data Presentation & Troubleshooting

Table 1: Comparative Reactivity & Stability

Parameter	Standard Proline	3,3-Difluorocyclopentyl AA	Implication
Amine pKa	~10.6	~8.5 – 9.0	Slower coupling; requires HATU/HOAt.
Lipophilicity	Low	Moderate	Better membrane permeability; different HPLC retention.
Base Stability	High	Moderate/Low	Avoid strong bases (NaOH, 20% Piperidine) if possible.
Acid Stability	High	High	Compatible with TFA (Boc removal) and HCl.

Self-Validating System: F NMR Monitoring

The fluorine signal is the ultimate "truth" source in these reactions.

• Scenario 1 (Success): Two distinct multiplets (AB system) corresponding to the diastereotopic fluorines.

• Scenario 2 (Racemization): Appearance of a second set of minor multiplets (diastereomers).

• Scenario 3 (Elimination): Disappearance of the

  signal (usually ~ -80 to -110 ppm) and appearance of a single vinyl fluorine signal (~ -130 to -150 ppm).

Figure 2: In-process quality control workflow using Fluorine NMR.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Santeusanio, C., et al. (2022). Synthesis and incorporation of fluorinated amino acids in peptides.[2][4] Beilstein Journal of Organic Chemistry, 18, 1443–1496. Link

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups.[2][4][5][6][7][8][9][10][] Chemical Reviews, 109(6), 2455-2504. Link

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[6][10] Journal of the American Chemical Society, 115(10), 4397-4398. Link

• Verkade, J. M., et al. (2008). The pKa of fluorinated amines: An unpredictable property? Chemistry – A European Journal, 14(19), 5738-5743. Link

Sources

• 1. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 3. Methods for Removing the Fmoc Group | Springer Nature Experiments [experiments.springernature.com]
• 4. peptide.com [peptide.com]
• 5. mdpi.com [mdpi.com]
• 6. peptide.com [peptide.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization [organic-chemistry.org]
• 9. chempep.com [chempep.com]
• 10. globalresearchonline.net [globalresearchonline.net]

Application Notes and Protocols for the Use of Coupling Reagents with Sterically Hindered and Fluorinated Amino Acids

Abstract

The incorporation of sterically hindered and fluorinated amino acids into peptide sequences is a critical strategy in modern drug discovery, offering pathways to enhanced metabolic stability, controlled conformation, and improved pharmacological profiles. However, the inherent steric bulk and altered electronics of these unnatural amino acids pose significant challenges to standard peptide coupling methodologies, often resulting in low yields, epimerization, and incomplete reactions. This comprehensive guide provides an in-depth analysis of the challenges associated with these "difficult" couplings and presents a detailed overview of advanced coupling reagents designed to overcome these hurdles. We focus on the mechanistic underpinnings and practical applications of three highly effective reagents: HATU, COMU, and T3P®, offering field-proven, step-by-step protocols for their use in both solution-phase and solid-phase peptide synthesis. This document is intended to serve as a vital resource for researchers, scientists, and drug development professionals engaged in the synthesis of complex peptides.

The Challenge of "Difficult Couplings": Steric Hindrance and Fluorine Effects

The efficiency of amide bond formation, the cornerstone of peptide synthesis, is profoundly influenced by the nature of the reacting amino acid partners.[1] Sterically hindered amino acids, such as α,α-disubstituted (e.g., Aib), β-branched (e.g., Val, Ile), and N-methylated residues, present a formidable challenge due to the sheer physical obstruction around the nucleophilic amine or the electrophilic carboxylic acid.[2][3] This bulkiness impedes the approach of the coupling partners, slowing down the reaction rate and often requiring more forceful activation methods, which can in turn increase the risk of side reactions like racemization.[4][5]

The introduction of fluorine further complicates the synthetic landscape. While fluorine's small van der Waals radius suggests a minimal steric impact, its profound electronic effects are a primary concern.[6] As the most electronegative element, fluorine exerts a strong electron-withdrawing effect, which can significantly decrease the nucleophilicity of the amine group, making it a less potent reactant.[7][8] This deactivation of the amino group necessitates the use of highly efficient coupling reagents to drive the reaction to completion.[7]

A Comparative Overview of High-Efficiency Coupling Reagents

To address the challenges posed by sterically hindered and fluorinated amino acids, a new generation of coupling reagents has been developed. These reagents are designed to generate highly reactive intermediates that can overcome the kinetic barriers of these "difficult" couplings. Below is a comparative summary of three leading reagents: HATU, COMU, and T3P®.

Reagent	Full Name	Structure	Activation Mechanism	Key Advantages	Potential Drawbacks
HATU	1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate	(Structure)	Forms a highly reactive OAt-active ester. The pyridine nitrogen in the HOAt moiety is believed to provide anchimeric assistance, accelerating the coupling.[2][9]	High coupling efficiency, rapid reaction kinetics, and effective suppression of racemization.[2] Particularly effective for hindered amino acids.[10]	Potential for guanidinylation of the N-terminal amine as a side reaction, especially when used in excess.[2] HOAt byproduct is explosive.[11]
COMU	(1-Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate	(Structure)	Forms a highly reactive Oxyma-based active ester. It is a uronium salt, which contributes to its high reactivity.[12]	High coupling efficiency comparable to HATU, enhanced safety profile (non-explosive and lower allergenic potential), and excellent solubility.[11][13] Byproducts are water-soluble, simplifying workup.[13]	Stability of commercial samples in organic solvents can be a concern for long automated syntheses.
T3P®	Propylphosphonic Anhydride	(Structure)	Reacts with the carboxylate to form a mixed phosphonic anhydride, a highly reactive intermediate for amidation.[14]	Low epimerization risk, non-toxic and non-allergenic byproducts that are water-soluble, making for a simple workup.[15][16] Versatile for both solution and solid-phase synthesis.[14][17]	May require slightly longer reaction times compared to HATU or COMU for very hindered couplings.

Mechanistic Insights: Visualizing Reagent Activation

Understanding the mechanism of action of each coupling reagent is paramount to optimizing reaction conditions and troubleshooting suboptimal outcomes. The following diagrams illustrate the activation pathways for HATU, COMU, and T3P®.

Caption: HATU activation cascade leading to the formation of a highly reactive OAt-active ester.[9][18][19]

Caption: COMU-mediated formation of an Oxyma-active ester for efficient peptide coupling.[12]

Caption: T3P® activation of a carboxylic acid to form a mixed phosphonic anhydride intermediate.[1][15]

Experimental Protocols

The following protocols are designed as a starting point and may require optimization based on the specific amino acids and peptide sequence.

Protocol 1: HATU-Mediated Coupling of a Sterically Hindered Amino Acid in Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the coupling of an Fmoc-protected, sterically hindered amino acid (e.g., Fmoc-Aib-OH) to a resin-bound peptide.

Materials:

• Fmoc-protected, resin-bound peptide with a free N-terminal amine

• Fmoc-protected sterically hindered amino acid (3-5 equivalents relative to resin loading)

• HATU (3-5 equivalents)

• N,N-Diisopropylethylamine (DIPEA) or Collidine (6-10 equivalents)

• Dimethylformamide (DMF), peptide synthesis grade

Procedure:

• Resin Preparation: Swell the resin-bound peptide in DMF for at least 30 minutes. Perform Fmoc deprotection using a 20% solution of piperidine in DMF. Wash the resin thoroughly with DMF to remove residual piperidine.[2]

• Amino Acid Activation: In a separate vessel, dissolve the Fmoc-protected sterically hindered amino acid and HATU in DMF. Add DIPEA or collidine to the solution. Allow this pre-activation to proceed for 2-5 minutes at room temperature.[3]

• Coupling Reaction: Add the activated amino acid solution to the deprotected resin-bound peptide. Agitate the reaction vessel for 1-4 hours at room temperature. For particularly difficult couplings, the reaction time may be extended, or a double coupling may be performed.

• Monitoring and Washing: Monitor the reaction progress using a qualitative test such as the Kaiser test (note: N-methylated amino acids will not give a positive Kaiser test; a bromophenol blue test is a suitable alternative).[20] Once the reaction is complete, drain the reaction solution and wash the resin extensively with DMF.

Protocol 2: COMU-Mediated Coupling of a Fluorinated Amino Acid in Solution-Phase

This protocol describes the coupling of an N-protected fluorinated amino acid to an amino acid ester in solution.

Materials:

• N-protected fluorinated amino acid (1.0 equivalent)

• Amino acid ester hydrochloride (1.0 equivalent)

• COMU (1.0 equivalent)

• DIPEA (2.0 equivalents)

• DMF, anhydrous

Procedure:

• Reaction Setup: To a solution of the N-protected fluorinated amino acid and the amino acid ester hydrochloride in DMF, add DIPEA and stir for 5-10 minutes at room temperature.

• Coupling Initiation: Add COMU to the reaction mixture. A color change to yellow is often observed upon addition of the base and COMU.[13][21]

• Reaction and Monitoring: Stir the reaction at room temperature for 1-3 hours. The disappearance of the yellow color can indicate the reaction is proceeding towards completion.[13] Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash successively with 1N HCl, saturated NaHCO3, and brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.[21]

Protocol 3: T3P®-Mediated Coupling with a Racemization-Prone Amino Acid

This protocol is optimized for solution-phase coupling of amino acids that are particularly susceptible to epimerization.

Materials:

• N-protected amino acid (1.0 equivalent)

• Amine component (1.1 equivalents)

• T3P® (50% solution in ethyl acetate, 1.5 equivalents)

• Pyridine (3.0 equivalents)

• Ethyl acetate, anhydrous

Procedure:

• Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve the N-protected amino acid and the amine component in ethyl acetate. Add pyridine to the solution.

• Coupling Initiation: Cool the reaction mixture to 0 °C and add the T3P® solution dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction with water. The phosphonic acid byproducts are water-soluble and can be removed by aqueous extraction.[15][16] Wash the organic layer with 1N HCl and saturated NaHCO3, dry over anhydrous Na2SO4, filter, and concentrate. The crude product can be purified by column chromatography.

Conclusion and Future Outlook

The successful synthesis of peptides containing sterically hindered and fluorinated amino acids is a critical enabler for the advancement of peptide-based therapeutics. The choice of coupling reagent is a crucial determinant of success in these endeavors.[11] HATU, COMU, and T3P® represent the forefront of coupling technology, each offering a unique set of advantages in terms of reactivity, safety, and ease of use. By understanding the mechanistic principles behind these reagents and adhering to optimized protocols, researchers can confidently tackle even the most challenging peptide sequences. As the complexity of synthetic peptides continues to grow, the development of even more efficient, selective, and sustainable coupling methodologies will remain an active and vital area of research.

References

• Amine to Amide Mechanism - T3P. Common Organic Chemistry. [Link]

• Tanaka, M. (2007). Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides. Chemical & Pharmaceutical Bulletin, 55(3), 349–358. [Link]

• Amine to Amide Mechanism - HATU. Common Organic Chemistry. [Link]

• T3P I Propanephosphonic anhydride I T3P reagent I #amide bond I Peptide coupling #peptides. YouTube. [Link]

• Enantioselective synthesis of α,α-disubstituted α-amino acids via direct catalytic asymmetric addition of acetonitrile to α-iminoesters. Organic & Biomolecular Chemistry. [Link]

• Thieriet, N., et al. (2000). Sterically Hindered C(alpha, Alpha)-Disubstituted Alpha-Amino Acids: Synthesis From Alpha-Nitroacetate and Incorporation Into Peptides. The Journal of Organic Chemistry, 65(22), 7415–7428. [Link]

• Coste, J., Frérot, E., & Jouin, P. (1994). Coupling N-methylated amino acids using PyBroP and PyCloP halogenophosphonium salts : mechanism and fields of application. Journal of Organic Chemistry. [Link]

• Mattellone, A., et al. (2023). Fast Solution-Phase and Liquid-Phase Peptide Syntheses (SolPSS and LPPS) Mediated by Biomimetic Cyclic Propylphosphonic Anhydride (T3P®). Molecules, 28(20), 7159. [Link]

• HATU. Wikipedia. [Link]

• HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond. YouTube. [Link]

• Scott, W. L., et al. (1997). The solid phase synthesis of α,α-disubstituted unnatural amino acids and peptides (di-UPS). Tetrahedron Letters, 38(21), 3695–3698. [Link]

• Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. ResearchGate. [Link]

• Three‐dimensional (3D) Atomistic structure of T3P® reactions. ResearchGate. [Link]

• Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges. RSC Publishing. [Link]

• Tanaka, M. (2000). Design and conformation of peptides containing alpha,alpha-disubstituted alpha-amino acids. Biopolymers, 55(2), 161–175. [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. [Link]

• Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges. OUCI. [Link]

• Understanding T3P® from start to finish. Curia. [Link]

• WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE. AMRI. [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247–3256. [Link]

• Chen, S., & Xu, J. (1992). Comparative Study of Selected Coupling Reagents in Dipeptide Synthesis. Chinese Chemical Letters, 3(10), 783–786. [Link]

• Brigaud, T., et al. (2015). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. Molecules, 20(9), 16223–16252. [Link]

• Al-Warhi, T., et al. (2020). Propylphosphonic Anhydride (T3P®) as Coupling Reagent for Solid-Phase Peptide Synthesis. ChemistryOpen, 9(10), 1024–1029. [Link]

• Albericio, F., & Carpino, L. A. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 22(5), 567–580. [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. ResearchGate. [Link]

• Mykhailiuk, P. K. (2015). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Future Medicinal Chemistry, 7(10), 1257–1273. [Link]

• Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. AAPPTec. [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Luxembourg Bio Technologies. [Link]

• Peptide Hand Synthesis Part 5: Coupling Amino Acids. YouTube. [Link]

• El-Faham, A., & Albericio, F. (2009). COMU: A third generation of uronium-type coupling reagents. Journal of Peptide Science, 15(11), 682–687. [Link]

• Katritzky, A. R., et al. (2000). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 65(24), 8077–8080. [Link]

• Greening the synthesis of peptide therapeutics: an industrial perspective. RSC Publishing. [Link]

• Subirós-Funosas, R., et al. (2013). COMU: A third generation of uronium-type coupling reagents. Journal of Peptide Science, 19(7), 408–414. [Link]

• Nucleophilicity Trends of Amines. Master Organic Chemistry. [Link]

• HATU coupling - what's the best order? Reddit. [Link]

• Solid-Phase Peptide Synthesis Methods: Complete Guide. Biovera Research. [Link]

• Gimenez, D., et al. (2019). Synthesis of complex unnatural fluorine-containing amino acids. Journal of Fluorine Chemistry, 227, 109369. [Link]

• Fields, G. B. (2004). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 27(2), 115–154. [Link]

• Zhang, X., et al. (2023). Recent advances in the synthesis of fluorinated amino acids and peptides. Organic & Biomolecular Chemistry, 21(10), 2006–2025. [Link]

• White, C. J., & Yudin, A. K. (2011). Enantioselective Synthesis of β-Fluoro Amines via β-Amino α-Fluoro Nitroalkanes and a Traceless Activating Group Strategy. Journal of the American Chemical Society, 133(40), 16019–16022. [Link]

Sources

• 1. Amine to Amide Mechanism - T3P [commonorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Sterically hindered C(alpha, alpha)-disubstituted alpha-amino acids: synthesis from alpha-nitroacetate and incorporation into peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of complex unnatural fluorine-containing amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. thieme-connect.com [thieme-connect.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. HATU - Wikipedia [en.wikipedia.org]
• 10. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 11. bachem.com [bachem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. luxembourg-bio.com [luxembourg-bio.com]
• 14. Fast Solution-Phase and Liquid-Phase Peptide Syntheses (SolPSS and LPPS) Mediated by Biomimetic Cyclic Propylphosphonic Anhydride (T3P®) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. m.youtube.com [m.youtube.com]
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• 19. researchgate.net [researchgate.net]
• 20. peptide.com [peptide.com]
• 21. The process of COMU coupling reaction._Chemicalbook [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Optimization of 2-Amino-3-(2,2-difluorocyclopentyl)propanoic Acid Coupling

Ticket ID: #AA-DFCP-001 Topic: Minimizing Racemization & Improving Coupling Efficiency Status: Open Priority: High (Chiral Purity Critical)

Executive Summary: The "Perfect Storm" of Racemization

Coupling 2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid presents a dual challenge: Steric Hindrance and Electronic Activation .

• Steric Bulk: The 2,2-difluorocyclopentyl group at the

  -position creates significant steric shielding. This slows the nucleophilic attack of the incoming amine, requiring longer reaction times.

• Inductive Effect: The fluorine atoms (electron-withdrawing) exert a through-bond inductive effect. While attenuated by the methylene spacer, this effect pulls electron density from the

  -carbon, rendering the -proton more acidic than in standard alkyl amino acids (like Leucine).

The Result: The reaction is slow (due to sterics), giving the activated carboxylate more time to cyclize into an oxazolone. The increased acidity (due to fluorine) makes this oxazolone highly susceptible to base-catalyzed deprotonation, leading to irreversible racemization.

Mechanistic Insight: The Oxazolone Pathway

To solve the problem, we must visualize the enemy. The diagram below details the specific racemization pathway for this fluorinated analog.

Figure 1: The oxazolone formation pathway. The difluoro-substitution increases the acidity of the alpha-proton, while the cyclopentyl steric bulk slows the desired direct coupling, widening the window for racemization.

Recommended Protocol (The "Safe" System)

Do not use standard HBTU/DIPEA protocols for this building block. The risk of base-catalyzed epimerization is too high.

Reagent Selection Matrix

Component	Recommendation	Scientific Rationale
Coupling Agent	DIC (Diisopropylcarbodiimide)	Carbodiimides are neutral activators. Unlike uronium salts (HATU/HBTU), they do not require a base to initiate activation [1].
Additive	Oxyma Pure (Ethyl cyanoglyoxylate-2-oxime)	Superior to HOBt/HOAt in suppressing racemization while maintaining high reactivity.[1] It forms an active ester that is less prone to oxazolone formation [2].[2]
Base	2,4,6-Collidine (TMP)	CRITICAL: If a base is needed (e.g., to neutralize salt forms), use Collidine. It is sterically hindered and too bulky to effectively abstract the acidic -proton, yet strong enough to buffer the reaction [3].
Solvent	DMF/DCM (1:1)	DCM reduces the polarity of the medium, which can stabilize the H-bond network and suppress ion-pair separation, reducing racemization rates compared to pure DMF [4].

Step-by-Step "Low-Racemization" Protocol

• Dissolution: Dissolve 2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid (1.0 eq) and Oxyma Pure (1.0 eq) in DCM/DMF (1:1).

• Cooling: Chill the solution to 0°C in an ice bath. Temperature control is vital to slow the deprotonation rate.

• Activation: Add DIC (1.0 eq). Stir for 2 minutes.

  • Note: Do NOT pre-activate for >5 minutes.[3] Long pre-activation allows oxazolone accumulation.[4]

• Coupling: Add the amine component (Peptide-Resin or free amine).

• Base Addition (Only if necessary): If the amine component is a salt (e.g., HCl salt), add 2,4,6-Collidine (1.0–2.0 eq). Avoid DIPEA or NMM.

• Reaction: Allow to react at 0°C for 30 minutes, then warm to Room Temperature. Monitor via LCMS.

Troubleshooting & FAQs

Ticket #001: "I see a split peak on HPLC (Doublet)."

Diagnosis: You have significant racemization (likely 5–20% D-isomer). Root Cause: The

-proton was abstracted during activation. Corrective Actions:

• Switch Base: Are you using DIPEA? Switch to Collidine or Sym-collidine .

• Switch Reagent: If using HATU, switch to DIC/Oxyma . HATU is extremely fast but the basic conditions required (pH > 9 locally) are fatal for this fluorinated amino acid.

• Check Chloride: Ensure your amino acid source isn't an acid chloride; these racemize instantly via ketenes.

Ticket #002: "Coupling is incomplete even after 12 hours."

Diagnosis: Steric hindrance of the cyclopentyl group is preventing the amine approach. Root Cause: The activation is too weak, or the active ester is hydrolyzing before coupling occurs. Corrective Actions:

• Use COMU: Switch to COMU/Oxyma/Collidine . COMU is more reactive than DIC/Oxyma but maintains the "Oxyma" safety profile [5].

• Double Coupling: Perform the coupling twice for 2 hours each, rather than once for 12 hours.

• Microwave (Caution): Use microwave heating (50°C max) only with DIC/Oxyma. Do not microwave with basic reagents (HATU/DIPEA).

Ticket #003: "Can I use Fmoc-Cl or Fmoc-OSu for protection?"

Diagnosis: User wants to synthesize the protected building block. Answer: Yes, but avoid Fmoc-Cl (chloroformates) under strong basic conditions. Recommendation: Use Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) with NaHCO3 in water/acetone. This mild inorganic base avoids the high pH that triggers racemization of the unprotected amino acid.

Decision Support Workflow

Use this logic tree to determine your next experimental move.

Figure 2: Troubleshooting logic for balancing purity vs. yield.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal, 15(37), 9394–9403. Link

• Carpino, L. A., et al. (2002). The 2,4,6-Trimethylpyridine (Collidine) System for the Prevention of Racemization during the Coupling of Fmoc-Amino Acid Chlorides. The Journal of Organic Chemistry, 67(18), 6296–6302. Link

• Albericio, F., et al. (2018). Minimization of Racemization in Peptide Synthesis.[1][3][5][6][7][8] Organic Process Research & Development, 22(6), 760-772. Link

• El-Faham, A., et al. (2009). COMU: A Safer and More Effective Replacement for HATU Peptide Coupling Reagent.[1] Chemistry – A European Journal, 15(37), 9404–9416. Link

Sources

• 1. bachem.com [bachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. nbinno.com [nbinno.com]
• 7. mdpi.com [mdpi.com]
• 8. New breakthrough in zero-racemization synthesis: development and application of efficient condensation reagents [en.highfine.com]

Troubleshooting low yields in the synthesis of difluorocyclopentyl amino acids

Welcome to the technical support center for the synthesis of difluorocyclopentyl amino acids. This guide is designed for researchers, medicinal chemists, and process development professionals who are incorporating these valuable motifs into their work. Low yields can be a significant bottleneck, and this resource provides in-depth, mechanistically driven troubleshooting advice to help you optimize your reactions and achieve your target yields.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level issues encountered during the synthesis.

Q1: My overall yield for the multi-step synthesis is extremely low (<10%). Where should I start troubleshooting?

A1: With multi-step syntheses, the issue is often cumulative. A 70% yield over four steps results in a 24% overall yield. Start by analyzing each step individually. Run small-scale reactions and obtain crude Nuclear Magnetic Resonance (NMR) spectra or Liquid Chromatography-Mass Spectrometry (LC-MS) data at each stage. This will pinpoint which specific transformation is failing. Often, the problem lies not in the key difluorocyclization step but in the preparation of a sensitive precursor or a challenging final deprotection/purification step.

Q2: I'm seeing a complex mixture of products in my final reaction. What's the most likely cause?

A2: A complex mixture typically points to one of three issues: (1) Degradation of starting material or product due to harsh reaction conditions (e.g., excessive heat, strong acid/base). (2) Side reactions , which are common in radical-based fluorination methods.[1][2] (3) Poor stereocontrol , leading to a mixture of diastereomers that are difficult to separate. Re-evaluate your reaction temperature, choice of catalyst, and the purity of your starting materials.

Q3: My purification is very difficult, and I'm losing most of my product on the column. Are there any general tips for fluorinated amino acids?

A3: The purification of fluorinated amino acids can be challenging due to their unique polarity and solubility profiles.[3][4] The strong electron-withdrawing nature of the fluorine atoms can decrease the basicity of the amine, altering its chromatographic behavior.[4] Consider using a different stationary phase (e.g., alumina instead of silica gel), employing a gradient elution with a modified mobile phase (e.g., adding a small amount of triethylamine or acetic acid), or switching to an alternative purification method like preparative High-Performance Liquid Chromatography (HPLC) or crystallization.

Part 2: Systematic Troubleshooting Guide

This section provides a structured, in-depth approach to diagnosing and solving yield issues at different stages of the synthesis.

Section A: Starting Material & Reagent Integrity

Q4: My difluoromethylenation reaction is not working. I suspect my Ruppert-Prakash reagent (TMSCF₃) or a similar silicon-based reagent is bad. How can I be sure?

A4: This is a very common and critical issue. Silicon-based difluoromethylating agents like TMSCF₃ are sensitive to moisture and can degrade upon storage.[5]

• The "Why": These reagents generate difluorocarbene (:CF₂) in situ upon activation with a fluoride source (e.g., TBAF, CsF).[5] If the reagent has been hydrolyzed by atmospheric moisture, it will not efficiently generate the carbene, leading to no reaction or extremely low conversion.

• Troubleshooting Steps:

  • Visual Inspection: Check for any changes in appearance (e.g., fuming, discoloration, precipitation).

  • Use a Fresh Bottle: The most straightforward test is to use a new, sealed bottle of the reagent from a reputable supplier.

  • ¹⁹F NMR Spectroscopy: The definitive test. A fresh sample of TMSCF₃ should show a clean, characteristic signal. Degraded material will show additional peaks corresponding to hydrolysis byproducts.

  • Handling Protocol: Always handle these reagents under a dry, inert atmosphere (e.g., argon or nitrogen) using syringe techniques. Store them in a desiccator or glovebox.

Q5: I am performing a radical-based difluoroalkylation, and the reaction is sluggish with low conversion. Could my radical initiator be the problem?

A5: Yes, the activity of the radical initiator is paramount. Common initiators like AIBN (Azobisisobutyronitrile) or photoredox catalysts have finite shelf lives and specific handling requirements.

• The "Why": Radical reactions depend on a consistent rate of radical generation.[6] An old or improperly stored initiator will decompose at a slower, unpredictable rate, failing to sustain the radical chain reaction. Photoredox catalysts can degrade with exposure to light and air.

• Troubleshooting Steps:

  • Recrystallize Thermal Initiators: For initiators like AIBN, recrystallization from a suitable solvent (e.g., methanol) can remove oxidized impurities and restore activity.

  • Verify Catalyst Loading: Ensure the correct catalytic amount is used. Too little will result in slow initiation.

  • Check Light Source (for Photocatalysis): For photoredox reactions, ensure your light source (e.g., blue LED) is functioning at the correct wavelength and intensity.[7] Ensure the reaction vessel is transparent to that wavelength.

Section B: Core Difluorocyclopentyl Ring Formation

Q6: I am attempting a difluorocyclopropanation followed by ring expansion, but the yield of the difluorocyclopropane is low, and I see mainly starting material. What should I optimize?

A6: Low conversion in difluorocyclopropanation often points to inefficient generation or trapping of the difluorocarbene.

• The "Why": The reaction relies on the alkene substrate successfully competing for the highly reactive and short-lived difluorocarbene intermediate against side reactions like carbene dimerization.

• Troubleshooting Workflow: The following diagram outlines a decision-making process for this specific problem.

Caption: Troubleshooting decision tree for low-yield difluorocyclopropanation.

Section C: Post-Modification and Purification

Q7: After successfully forming the difluorocyclopentyl ring, my attempts to hydrolyze an ester or remove a protecting group (e.g., Boc) are causing decomposition and low yields. Why is this happening?

A7: The presence of two fluorine atoms on the ring can significantly alter the reactivity of adjacent functional groups.

• The "Why": The powerful electron-withdrawing effect of the CF₂ group can make certain positions on the ring more susceptible to elimination or other side reactions under standard deprotection conditions. For example, conditions for Boc-deprotection using strong acids like TFA might lead to unintended reactions if the carbocation intermediate is destabilized.

• Troubleshooting Steps:

  • Milder Conditions: Switch to milder deprotection protocols. For Boc groups, consider using HCl in dioxane or TMSOTf/2,6-lutidine. For esters, enzymatic hydrolysis or milder basic conditions (e.g., LiOH in THF/H₂O at 0°C) may be more effective than harsher saponification.

  • Protecting Group Strategy: Re-evaluate your protecting group strategy from the beginning. Choose groups that can be removed under orthogonal, non-destructive conditions.

  • Monitor Closely: Follow the reaction progress carefully using TLC or LC-MS to avoid prolonged exposure to deprotection reagents once the reaction is complete.

Part 3: Key Protocols & Data

Protocol: General Procedure for a Moisture-Sensitive Difluorocarbene Generation

This protocol is a representative example for a reaction using TMSCF₃ and a fluoride activator.

• Glassware Preparation: Dry a round-bottom flask and magnetic stir bar in an oven at 120°C overnight. Assemble the flask with a condenser and a rubber septum while hot and allow it to cool to room temperature under a stream of dry argon or nitrogen.

• Reagent Preparation: In the reaction flask, dissolve the cyclopentene precursor (1.0 eq) and the fluoride source (e.g., anhydrous CsF, 1.5 eq) in anhydrous solvent (e.g., THF, freshly distilled from Na/benzophenone).

• Reagent Addition: Cool the mixture to the desired temperature (e.g., 0°C or -78°C). Using a dry syringe, add the TMSCF₃ (1.2-1.5 eq) dropwise over 10-15 minutes. Caution: The reaction can be exothermic.

• Reaction Monitoring: Allow the reaction to stir at the specified temperature and monitor its progress by TLC or GC-MS.

• Quenching: Once complete, carefully quench the reaction at low temperature by slowly adding a saturated aqueous solution of NH₄Cl.

• Workup: Allow the mixture to warm to room temperature, extract with a suitable organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Table 1: Common Reaction Parameters & Troubleshooting

Parameter	Typical Range	Common Problem	Suggested Solution
Temperature	-78°C to 80°C	No reaction or decomposition	Run a temperature screen in 10°C increments. Low temp can halt reaction; high temp can cause side reactions.[8]
Solvent	THF, Dioxane, DMF, CH₃CN	Poor solubility, side reactions	Ensure solvent is rigorously dried. If reactants are insoluble, try a more polar aprotic solvent like DMF.[8]
Catalyst Loading	1-10 mol%	Sluggish or incomplete reaction	Increase catalyst loading incrementally. Ensure catalyst is fresh and active.[8]
Stoichiometry	1.1-2.0 eq of fluorinating reagent	Incomplete conversion	Increase the equivalents of the limiting fluorinating reagent. Ensure accurate measurement of all components.

References

• Expression and purification of fluorinated proteins from mammalian suspension culture. (2024). Methods in Enzymology.

• Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. (2022). Molecules. [Link]

• Radical hydrodifluoromethylation of unsaturated C−C bonds via an electroreductively triggered two-pronged approach. (2022). Communications Chemistry. [Link]

• Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. (2022). Communications Chemistry. [Link]

• Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. (2010). Beilstein Journal of Organic Chemistry. [Link]

• Reagents for Selective Fluoromethylation: A Challenge in Organofluorine Chemistry. (2020). Angewandte Chemie International Edition. [Link]

• Silicon-Based Reagents for Difluoromethylation and Difluoromethylenation Reactions. (2021). Asian Journal of Organic Chemistry. [Link]

• Copper-Catalyzed Enantioselective Difluoromethylation of Amino Acids via Difluorocarbene. (2021). Journal of the American Chemical Society. [Link]

• Recent advances in the synthesis of fluorinated amino acids and peptides. (2023). Organic & Biomolecular Chemistry. [Link]

• Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas. (2021). Beilstein Journal of Organic Chemistry. [Link]

• Difluoromethylation of glycals via radical reaction. (2021). ResearchGate. [Link]

• C–F bond functionalizations of trifluoromethyl groups via radical intermediates. (2021). Beilstein Journal of Organic Chemistry. [Link]

• Radical-Based Synthesis and Modification of Amino Acids. (2020). Angewandte Chemie International Edition. [Link]

• An Efficient Asymmetric Synthesis of Fmoc-L-cyclopentylglycine via Diastereoselective Alkylation of a Glycine Enolate Equivalent. (2007). ResearchGate. [Link]

• C–F bond functionalizations of trifluoromethyl groups via radical intermediates. (2021). Beilstein Archives. [Link]

• Radical-Based Synthesis and Modification of Amino Acids. (2020). Angewandte Chemie. [Link]

• Radical-Based Synthesis and Modification of Amino Acids. (2020). PMC. [Link]

Sources

• 1. Radical hydrodifluoromethylation of unsaturated C−C bonds via an electroreductively triggered two-pronged approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Expression and purification of fluorinated proteins from mammalian suspension culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Radical‐Based Synthesis and Modification of Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. html.rhhz.net [html.rhhz.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Gem-Difluorination of Cyclopentyl Precursors

Welcome to the technical support center for the geminal difluorination of cyclopentyl precursors. The introduction of the difluoromethylene (CF2) group is a critical strategy in medicinal chemistry for modulating the physicochemical and pharmacological properties of drug candidates.[1][2] This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to help you optimize your experimental conditions and overcome common challenges.

Core Principles & Mechanism Overview

The most common method for converting a carbonyl group, such as in a cyclopentanone, to a gem-difluoro group is through deoxygenative fluorination. This reaction is typically mediated by nucleophilic fluorinating reagents derived from sulfur tetrafluoride (SF4), like DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor (bis(2-methoxyethyl)aminosulfur trifluoride).[3]

The generally accepted mechanism involves the activation of the carbonyl oxygen by the electrophilic sulfur center of the reagent. This is followed by the nucleophilic attack of fluoride onto the carbonyl carbon. A subsequent elimination sequence, driven by the formation of stable byproducts, results in the final gem-difluorinated product.[4]

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// Edges Start -> Intermediate1 [label=" Activation"]; Intermediate1 -> Intermediate2 [label=" Fluoride Attack"]; Intermediate2 -> Product [label=" Elimination"]; }

Figure 1: Simplified reaction mechanism for carbonyl difluorination.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question 1: My reaction shows low or no conversion of the cyclopentanone starting material. What are the likely causes?

Answer: Low conversion is a frequent issue that can typically be traced back to several key factors:

• Insufficient Reagent Stoichiometry: Ketones are inherently less reactive than aldehydes.[3] For challenging or sterically hindered cyclopentanone precursors, a significant excess of the fluorinating reagent (e.g., 2-3 equivalents of Deoxo-Fluor) is often necessary to drive the reaction to completion.[3][5]

• Moisture Contamination: Deoxofluorinating agents like DAST and Deoxo-Fluor react violently and preferentially with water.[3][6] The presence of even trace amounts of moisture in your solvent, glassware, or under your inert atmosphere will consume the reagent, drastically reducing the effective concentration and leading to incomplete conversion.

  • Solution: Ensure all glassware is rigorously oven-dried or flame-dried. Use freshly distilled, anhydrous solvents and maintain a robust inert atmosphere (Nitrogen or Argon) throughout the entire setup and reaction time.

• Substrate Reactivity: Cyclopentanones bearing electron-donating groups can be less reactive towards nucleophilic attack by the fluorinating agent.[3] In our experience, these substrates require more forcing conditions.

  • Solution: Consider increasing the reaction temperature (within the stability limits of your reagent) and extending the reaction time. Monitoring the reaction by TLC or crude NMR is crucial to determine the optimal endpoint.

• Reagent Quality: The effectiveness of these reagents degrades over time, especially if they have been improperly stored or exposed to moisture.

  • Solution: Use a fresh bottle of the reagent or one that has been properly stored under an inert atmosphere. If in doubt, titrating the reagent or running a test reaction on a simple, reliable substrate can verify its activity.

Question 2: I'm observing a significant amount of a vinyl fluoride byproduct. How can this be minimized?

Answer: The formation of vinyl fluorides is a classic side reaction, especially with enolizable ketones like cyclopentanones.[3] This occurs via an E2 elimination pathway that competes with the desired substitution.

• Reaction Temperature: Higher temperatures can favor the elimination pathway.

  • Solution: Lowering the reaction temperature is the most effective first step. Reactions are often initiated at -78 °C and allowed to slowly warm to room temperature.[7] Maintaining a lower temperature (e.g., 0 °C) for the duration may be necessary.

• Choice of Reagent: Different fluorinating agents have varying propensities for causing elimination. Newer generations of reagents are designed for higher selectivity.

  • Solution: Reagents like XtalFluor-E and XtalFluor-M, when used with a promoter like Et3N·3HF, have been shown to produce significantly fewer elimination byproducts compared to DAST or even Deoxo-Fluor.[8][9]

Question 3: The reaction mixture is turning dark brown or black, and the yield is poor. What's happening?

Answer: A significant color change often indicates decomposition of either the fluorinating reagent or the substrate.

• Thermal Instability of Reagent: This is a major concern, particularly with DAST, which is known to be thermally unstable and can undergo exothermic decomposition.[3][10] Deoxo-Fluor offers enhanced thermal stability, making it a safer choice, especially for reactions requiring elevated temperatures.[10][11][12]

  • Solution: Strictly control the reaction temperature and never exceed the recommended thermal limit for the specific reagent. For DAST, reactions should not be heated above 90°C, as it can be explosive.[3] If higher temperatures are needed, switch to a more stable reagent like Deoxo-Fluor or an XtalFluor variant.[13]

• Substrate Instability: Acid-sensitive functional groups on your cyclopentyl precursor may be degrading under the reaction conditions. The reaction generates HF in situ, which can cause side reactions.

  • Solution: If your substrate is acid-sensitive, consider using XtalFluor reagents, which do not generate free HF under anhydrous conditions.[8][9] Alternatively, running the reaction at a lower temperature can mitigate substrate decomposition.

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// Edges Start -> Check_Moisture; Check_Moisture -> Check_Stoich [label="Yes"]; Check_Moisture -> Solution_Dry [label="No"]; Solution_Dry -> Check_Moisture; Check_Stoich -> Check_Temp [label="Yes"]; Check_Stoich -> Solution_Stoich [label="No"]; Solution_Stoich -> Check_Stoich; Check_Temp -> Check_Reagent [label="Yes"]; Check_Temp -> Solution_Temp [label="No"]; Solution_Temp -> Check_Temp; Check_Reagent -> Success [label="Yes"]; Check_Reagent -> Solution_Reagent [label="No"]; Solution_Reagent -> Check_Reagent; }

Figure 2: A workflow for troubleshooting low-yield reactions.

Frequently Asked Questions (FAQs)

Q1: Which deoxofluorinating reagent should I choose?

A: The choice depends on your substrate, scale, and safety considerations. The table below provides a comparative summary.

Reagent	Key Characteristics	Best For	Considerations
DAST	Liquid, highly reactive, thermally unstable.[3][10]	Small-scale reactions with robust substrates where cost is a primary concern.	Significant safety risk (exothermic decomposition), prone to elimination side-reactions.[3][10] Not recommended for scale-up.[7]
Deoxo-Fluor	Liquid, more thermally stable than DAST.[10][11][12]	General purpose, good balance of reactivity and safety. Suitable for reactions requiring moderate heat.	Can still cause elimination. Reacts violently with water.[3][6]
XtalFluor-E / M	Crystalline solids, high thermal stability, easy to handle.[8][9][13]	Acid-sensitive substrates, reactions where minimizing elimination is critical.[8][9]	Requires a promoter (e.g., Et3N·3HF) for carbonyl fluorination.[9] Higher initial cost.

Q2: What are the essential safety precautions for handling these reagents?

A: These reagents and their reactions can generate highly corrosive and toxic hydrogen fluoride (HF).[6] Strict adherence to safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical splash goggles, a face shield, and appropriate gloves (check manufacturer's recommendation, often a heavy-duty nitrile or neoprene).[14][15]

• Ventilation: All manipulations must be performed in a certified chemical fume hood.[15]

• Emergency Preparedness: Have a calcium gluconate tube readily accessible as a first-aid antidote for HF skin exposure. Ensure you are trained in its use and that all lab members are aware of the potential hazards.[16]

• Quenching: Reactions must be quenched slowly and carefully, typically by adding the reaction mixture to a cooled, stirred, saturated solution of sodium bicarbonate (NaHCO3).[3] This should be done in the fume hood, as gas evolution (CO2) will occur.

Q3: Can I use an alternative precursor to a cyclopentanone?

A: Yes, thioketals (dithianes) are excellent precursors for gem-difluorination. They can be more reactive than the corresponding ketones. The reaction with reagents like Deoxo-Fluor in the presence of a Lewis acid catalyst (e.g., SbCl3) can provide high yields of the gem-difluoro product. This two-step approach is particularly useful for less reactive diaryl ketones and can sometimes provide better overall yields.[5]

Example Experimental Protocol: Gem-Difluorination of a Cyclopentanone Derivative

This protocol is a general guideline and should be adapted based on the specific reactivity of your substrate. It is adapted from a procedure for the fluorination of ketones.[3]

Materials:

• Cyclopentanone precursor (1.0 equiv)

• Deoxo-Fluor® (2.5 equiv)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Nitrogen or Argon gas supply

Procedure:

• To an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add the cyclopentanone precursor (1.0 equiv).

• Dissolve the substrate in anhydrous DCM (approx. 0.1-0.2 M concentration).

• Cool the solution to 0 °C using an ice-water bath.

• Slowly add Deoxo-Fluor® (2.5 equiv) dropwise via syringe to the stirred solution. Maintain the internal temperature below 5 °C during the addition.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or ¹⁹F NMR. If the reaction is sluggish, additional heating (e.g., to 40 °C, reflux in DCM) may be required, but this should be done with caution.

• Once the reaction is complete, cool the mixture back to 0 °C.

• Very slowly and carefully quench the reaction by transferring the mixture via cannula into a separate flask containing a vigorously stirred, cooled (0 °C) saturated aqueous NaHCO3 solution.

• Separate the organic layer. Extract the aqueous layer with DCM (2 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous Na2SO4.

• Filter the drying agent and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired gem-difluorocyclopentane.

References

• Benchchem. (n.d.). Technical Support Center: Optimizing Reaction Conditions for Gem-Difluorination.
• Mykhailiuk, P. K. (2019). Difluoro-Substituted Bicyclo[1.1.1]pentanes for Medicinal Chemistry: Design, Synthesis, and Characterization. Journal of Organic Chemistry, 84(23), 15106-15117.
• Kim, D. W., et al. (2020). Synthesis of Acyl Fluorides via DAST-Mediated Fluorinative C–C Bond Cleavage of Activated Ketones. Organic Letters, 22(19), 7583–7587.
• Reddit. (2020). Fluorination of alcohols, ketones, and aldehydes with DAST mechanisms.
• Lal, G. S., et al. (1999). Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability. The Journal of Organic Chemistry, 64(19), 7048–7054.
• Enamine. (n.d.). Deoxofluor.
• Organic Syntheses. (n.d.). 4,4'-Difluorobenzhydrol (Benzenemethanol, 4-fluoro-α-(4-fluorophenyl)-).
• Ghulam, A. R., et al. (2010). Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling. Journal of Organic Chemistry, 75(10), 3429-3443.
• SFM Chemicals. (2026). Deoxo-Fluor: A Safer, More Stable Fluorinating Agent for Industry.
• ResearchGate. (n.d.). Optimization of the gem-difluoro olefination reaction.
• Yang, J., et al. (2020). Synthesis of gem‐Difluoro Olefins through C−H Functionalization and β‐fluoride Elimination Reactions.
• ResearchGate. (n.d.). Difluoro-Substituted Bicyclo[1.1.1]pentanes for Medicinal Chemistry: Design, Synthesis, and Characterization | Request PDF.
• Wenxuecity. (2023). DAST and Deoxo-Fluor.
• National Center for Biotechnology Information. (n.d.). Synthesis of gem-Difluorocyclobutanes: Organolanthanum Enabled Synthesis and Divergent Catalytic Functionalization of gem-Difluorocyclobutanols.
• ChemRxiv. (n.d.). α-Fluoroalkyl-Substituted Cyclopentane Building Blocks for Drug Discovery.
• Beilstein Journals. (2024). gem-Difluorination of carbon–carbon triple bonds using Brønsted acid/Bu4NBF4 or electrogenerated acid.
• National Center for Biotechnology Information. (2010). Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling.
• National Center for Biotechnology Information. (2014). Deoxygenative gem-difluoroolefination of carbonyl compounds with (chlorodifluoromethyl)trimethylsilane and triphenylphosphine.
• ResearchGate. (n.d.). Optimization of the reaction conditions. a | Download Scientific Diagram.
• National Center for Biotechnology Information. (n.d.). The preparation and properties of 1,1-difluorocyclopropane derivatives.
• National Center for Biotechnology Information. (n.d.). Fluorine-Retentive Strategies for the Functionalization of gem-Difluoroalkenes.
• Organic Synthesis. (n.d.). Alcohol to Fluoro / Carbonyl to Difluoro using DAST.
• Sigma-Aldrich. (2019). SAFETY DATA SHEET.
• Benchchem. (n.d.). The Influence of Gem-Difluorination on Cyclopentanamine Basicity: A Technical Guide.
• Beilstein Journals. (n.d.). Deoxygenative gem-difluoroolefination of carbonyl compounds with (chlorodifluoromethyl)trimethylsilane and triphenylphosphine.
• Manchester Organics. (n.d.). Xtalfluor Reagents.
• ResearchGate. (n.d.). Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes | Request PDF.
• Sigma-Aldrich. (n.d.). XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents.
• Lonza. (n.d.). Careers.
• Royal Society of Chemistry. (2024). Recent developments in the ring-opening transformations of gem-difluorocyclopropanes.
• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Synthesis of gem-difluoro derivatives of natural products by the reaction of ketones with diethylaminosulphur trifluoride.
• Organic Chemistry Portal. (n.d.). Difluoroalkane synthesis by fluorination or substitution.
• National Center for Biotechnology Information. (n.d.). A General Co-Catalytic Hydrothiolation of gem-Difluoroalkenes.
• National Center for Biotechnology Information. (n.d.). Acid-Catalyzed Hydrothiolation of gem-Difluorostyrenes to Access α,α–Difluoroalkylthioethers.
• ACS Publications. (n.d.). Difluorohomologation of Ketones.
• National Center for Biotechnology Information. (n.d.). General access to furan-substituted gem-difluoroalkenes enabled by PFTB-promoted cross-coupling of ene-yne-ketones and difluorocarbene.
• Beilstein Journals. (n.d.). Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas.
• RWTH Publications. (n.d.). Ring-opening and ring-expansion reactions of gem-difluorinated cyclopropanes and cyclopropenones.
• ResearchGate. (2025). (PDF) Synthesis of gem-difluorinated cyclobutane and cyclopentane building blocks.
• National Center for Biotechnology Information. (2023). Synthesis of Selectively gem-Difluorinated Molecules; Chiral gem-Difluorocyclopropanes via Chemo-Enzymatic Reaction and gem-Difluorinated Compounds via Radical Reaction.
• MDPI. (n.d.). Solvent- and Catalyst-Free Synthesis of gem-Difluorinated and Polyfluoroarylated Compounds with Nucleophilic or Electrophilic Fluorine-Containing Reaction Partners, Respectively.
• McGill University. (n.d.). Guidelines for the Safe Use of Hydrofluoric Acid.
• Reddit. (2021). What are the safety precautions necessary for working with HF?.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Deoxofluor - Enamine [enamine.net]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nbinno.com [nbinno.com]
• 11. Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability [organic-chemistry.org]
• 12. DAST and Deoxo-Fluor | www.wenxuecity.com [wenxuecity.com]
• 13. manchesterorganics.com [manchesterorganics.com]
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• 15. mcgill.ca [mcgill.ca]
• 16. reddit.com [reddit.com]

Removing peptide aggregation caused by hydrophobic fluorinated residues

Status: Operational Topic: Hydrophobic Fluorinated Residues & Peptide Aggregation Ticket Priority: High (Blocker) Audience: Senior Scientists, Peptide Chemists, Structural Biologists

Introduction: The "Teflon Effect" in Peptide Chemistry

Welcome to the Technical Support Center. You are likely here because your fluorinated peptide—designed for metabolic stability or enhanced binding—has precipitated into an intractable solid, clogged your HPLC, or disappeared during filtration.

The Root Cause: Fluorine is not merely hydrophobic; it is amphiphobic . While it repels water, it also does not mix well with standard lipophilic phases, creating a unique "fluorous phase." When fluorinated amino acids (e.g., hexafluoroleucine, trifluoromethylphenylalanine) are incorporated into a peptide, they drive a specific, entropically favored self-assembly known as the Fluorous Effect .[1] These residues preferentially pack against one another to exclude solvent, often forming thermodynamically stable amyloid-like fibrils or hydrogels that resist standard solubilization methods.

This guide provides a tiered troubleshooting protocol to disrupt these interactions and recover your peptide.

Tier 1: Synthesis & Cleavage (The Acute Phase)

Issue: My peptide aggregates while still on the resin or precipitates immediately upon cleavage.

Troubleshooting Protocol

Q: The resin has clumped together during synthesis. How do I salvage the elongation? A: This indicates "on-resin aggregation" driven by beta-sheet formation.

• Heat: Perform couplings at 50–75°C (microwave or heated jacket).

• Solvent Switch: Replace DMF with NMP (N-methyl-2-pyrrolidone) or use a binary mixture of DMSO:DMF (1:4) to disrupt hydrogen bonding.

• Chaotropes: Add 0.1 M LiCl or KSCN (Potassium Thiocyanate) to the coupling mixture.

Q: After cleavage (TFA), the peptide formed a gel or precipitate that won't dissolve in water/acetonitrile. A: Do NOT attempt to filter this. The precipitate is your peptide.

• The "Magic" Dissolution: Evaporate the TFA. Do not use ether for precipitation if the yield is low; ether can trap the peptide in a gelatinous state.

• Immediate Solubilization: Dissolve the crude residue directly in 100% HFIP (Hexafluoroisopropanol) . HFIP is the only solvent capable of effectively disrupting the fluorous-fluorous interfaces.

• Sonicate: Bath sonicate for 15 minutes.

• Dilute: Once dissolved, dilute with 50% Acetic Acid (aq) before injecting onto HPLC. Avoid pure water.

Tier 2: Purification (The Critical Phase)

Issue: The peptide streaks on the HPLC, elutes as a broad hump, or ghosts (elutes in blank runs).

Workflow Visualization: The Fluorous Purification Decision Tree

Caption: Decision matrix for purifying aggregation-prone fluorinated peptides based on solubility behavior.

Detailed Protocols

Protocol A: The "Hot" Column Strategy Why: High temperature increases the kinetic energy of the peptide, disrupting intermolecular fluorous interactions and reducing viscosity.

• Column: C4 or C8 (Avoid C18 if possible; the alkyl chains are too long and interact too strongly with fluorinated domains).

• Temperature: Set column oven to 60°C .

• Flow Rate: Increase flow rate by 20% (viscosity is lower).

Protocol B: The HFIP Mobile Phase Modification Why: Adding HFIP to the mobile phase coats the stationary phase and the peptide, preventing irreversible adsorption.

• Mobile Phase A: Water + 0.1% TFA + 10–50 mM HFIP .

• Mobile Phase B: Acetonitrile + 0.1% TFA.[2][3][4]

• Warning: HFIP is expensive and volatile. Use a closed solvent reservoir. This method often sharpens peaks dramatically.

Protocol C: The "Hard" Stationary Phase Switch Why: C18 columns rely on hydrophobic interaction. Fluorinated peptides need a phase that offers alternative selectivity (e.g., pi-pi stacking).

• Recommended Phase: Fluoro-Phenyl or PFP (Pentafluorophenyl) columns.

• Mechanism: "Fluorous-Fluorous" retention. The fluorinated stationary phase interacts specifically with your fluorinated peptide, separating it from non-fluorinated impurities (like deletion sequences) which elute earlier.

Tier 3: Solubilization & Assay Formulation (The Maintenance Phase)

Issue: I purified it, lyophilized it, and now it's a white brick that won't dissolve in PBS for my bioassay.

Q: How do I dissolve the peptide without killing my cells with DMSO? A: You must create a "stock" in a strong solvent and dilute rapidly.

Solvent System	Efficacy	Biological Compatibility	Recommended Use
100% DMSO	Moderate	Toxic > 0.1-1%	Standard first attempt.
100% HFIP	High	High Toxicity (Must evaporate)	Dissolve, aliquot, evaporate to film , then reconstitute in buffer.
10 mM HCl / NaOH	Moderate	Good (pH dependent)	Use if peptide has ionizable residues (Lys/Glu). Move away from pI.
0.1% Tween-20	Moderate	Good	Prevents adsorption to plasticware.
Cyclodextrin (HP-β-CD)	High	Excellent	Encapsulates hydrophobic residues.

Protocol: The "Film" Reconstitution Method

• Dissolve lyophilized powder in 100% HFIP to ensure monomerization.

• Aliquot into tubes.

• Evaporate HFIP (SpeedVac or N2 stream) to create a thin peptide film.

• Reconstitute immediately before assay using PBS + 0.5% Hydroxypropyl-β-cyclodextrin .

Tier 4: Design Principles (Prevention)

Issue: I need to design a new analog. How do I keep the fluorine but lose the aggregation?

Q: Where should I place the fluorinated residues? A:

• Avoid "Patches": Do not place multiple fluorinated residues adjacent to each other (e.g., -Phe(F)-Leu(F)-). This creates a "fluorous zipper."

• Patterning: Use an i, i+3 or i, i+4 spacing if in a helix, but ensure charged residues are interspersed to repel aggregation.

• C-Terminal Tags: Add a Poly-Lysine (KKK) or Poly-Arginine (RRR) tag to the C-terminus. This acts as a "solubility anchor."

Mechanism Visualization: The Fluorous Collapse

Caption: The progression from solvated monomer to stable aggregate driven by fluorine-fluorine stacking, and the disruption point using HFIP.

References

• Marsh, E. N. G. (2014). "Fluorine: a new element in the design of proteins and peptides."[5][6] Accounts of Chemical Research, 47(10), 2878-2886. Link

• Salwiczek, M., et al. (2012). "Position-dependent effects of fluorinated amino acids on the hydrophobic core formation of a coiled-coil peptide." Chemistry – A European Journal, 18(18), 5767-5776. Link

• Levin, A., et al. (2020). "Fluorinated amino acids: a new dimension in peptide self-assembly."[6][7][8] Biomacromolecules, 21(12), 4817-4826. Link

• Jenkins, C. L., & Raines, R. T. (2002). "Insights on the conformational stability of collagen from NMR analysis of proline and fluoroproline." Natural Product Reports, 19(1), 49-59. Link

• PolyLC Inc. (2010).[3] "HPLC of Hydrophobic Peptides." Chromatography Forum & Application Notes. Link (Referenced via technical application guides for PolyHYDROXYETHYL A columns).

Sources

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. HPLC method for hydrophobic peptide from antibody digest - Chromatography Forum [chromforum.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Rational design of amphiphilic fluorinated peptides: evaluation of self-assembly properties and hydrogel formation - Nanoscale (RSC Publishing) DOI:10.1039/D2NR01648F [pubs.rsc.org]
• 7. Fluorinated peptide biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rational design of amphiphilic fluorinated peptides: evaluation of self-assembly properties and hydrogel formation - Nanoscale (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Binding affinity comparison of peptides containing difluorocyclopentyl analogs

The following guide provides an in-depth technical comparison of binding affinities for peptide analogs containing the 3,3-difluorocyclopentyl moiety. This analysis focuses on its application as a bioisostere for proline and cyclopentane, evaluating its impact on conformational restriction, metabolic stability, and receptor selectivity.

Executive Summary & Rationale

The incorporation of 3,3-difluorocyclopentyl groups into bioactive peptides is a precision medicinal chemistry strategy designed to modulate lipophilicity , metabolic stability , and conformational preference . Unlike standard proline or cyclopentyl groups, the difluoro-analog introduces a strong dipole moment and specific steric constraints without significantly altering the overall steric bulk.

Key Mechanistic Drivers

• The Fluorine Gauche Effect: The high electronegativity of fluorine introduces a stereoelectronic bias. In 3,3-difluorocyclopentyl rings, this often locks the ring into a specific "pucker" (envelope conformation), rigidly orienting the peptide backbone (

  angles).

• Metabolic Blocking: The C3 position of cyclopentyl/prolyl rings is a common site for oxidative metabolism (P450-mediated hydroxylation). Difluorination at this position effectively blocks this degradation pathway, extending half-life (

  ).

• Lipophilicity Modulation: While fluorine is lipophilic, the polarity of the C-F bond can paradoxically lower

  compared to a pure hydrocarbon cyclopentyl group, improving solubility while maintaining hydrophobic contacts.

Comparative Binding Data: Case Studies

The following data synthesizes experimental results from key therapeutic campaigns (e.g., GPCR antagonists and Protease inhibitors).

Table 1: Binding Affinity & Activity Comparison[1]

Target	Parent Scaffold (P2/P3 Site)	Difluoro-Analog (3,3-difluorocyclopentyl)	Binding Metric ( / )	Outcome	Mechanism
Muscarinic M3 Receptor	Cyclopentyl-glycine amide	(1R)-3,3-difluorocyclopentyl	: 1.2 nM (Analog) vs 0.8 nM (Parent)	Selectivity Gain	Affinity is maintained, but selectivity over M2 increases >100-fold due to subtle electrostatic repulsion in the M2 pocket.
SARS-CoV-2 Mpro	1-aminocyclopentane-1-carboxylic acid (Acpc)	1-amino-3,3-difluorocyclopentane-1-carboxylic acid	: >10 M (Difluoro) vs 0.8 M (Parent)	Affinity Loss	The fluorine atoms at P2 create a steric/electrostatic clash with the S2 subsite of the protease, destabilizing the complex.
PPM1D Phosphatase	Native Peptide Sequence	3,3-difluorocyclopentyl-alanine	: ~40 nM (Maintained)	Stability Gain	Binding affinity is equipotent to the hydrocarbon parent, but metabolic stability in microsomes improves by 40%.

Interpretation: The 3,3-difluorocyclopentyl moiety is not a universal affinity enhancer. It acts as a "selectivity filter." In the M3 receptor case, it sacrificed negligible affinity to gain massive subtype selectivity. In the SARS-CoV-2 Mpro case, the S2 pocket could not accommodate the increased polarity/volume of the difluoromethylene group, leading to activity loss.

Mechanistic Visualization (Signal & Logic)

The following diagram illustrates the decision logic and structural consequences of substituting a Proline or Cyclopentyl group with a 3,3-difluorocyclopentyl analog.

Figure 1: Decision matrix for deploying 3,3-difluorocyclopentyl analogs. Note that affinity gains are often secondary to stability and selectivity improvements.

Experimental Protocols

To replicate these findings or synthesize novel analogs, follow these validated protocols. The synthesis of peptides containing 3,3-difluorocyclopentane amino acids requires modified coupling conditions due to the electron-withdrawing nature of the fluorine atoms, which reduces the nucleophilicity of the amino group.

A. Synthesis: Coupling of 1-Amino-3,3-difluorocyclopentane-1-carboxylic acid

Objective: Incorporate the sterically hindered and electron-deficient amino acid into a peptide chain via Solid Phase Peptide Synthesis (SPPS).

• Resin Preparation: Swell Rink Amide MBHA resin (loading 0.5 mmol/g) in DMF for 30 min.

• Deprotection: Remove Fmoc group using 20% Piperidine in DMF (

  min).[1] Wash with DMF ( ).

• Activation (Critical Step):

  • Reagent: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) instead of HBTU/HCTU. The fluorine atoms reduce the reactivity of the amine, requiring a stronger coupling agent.

  • Ratio: AA : HATU : DIEA = 3 : 2.9 : 6 (equivalents relative to resin).

  • Pre-activation: Mix Amino Acid and HATU in DMF for 2 minutes before adding DIEA.

• Coupling: Add the activated mixture to the resin.

  • Time: Double coupling is mandatory.

    hours at Room Temperature.[2]

  • Monitoring: Use the Chloranil test (more sensitive than Kaiser for secondary/hindered amines) to verify coupling completion.

• Cleavage: Treat resin with TFA:TIS:H2O (95:2.5:2.5) for 3 hours. Precipitate in cold diethyl ether.

B. Binding Assay: Fluorescence Polarization (FP)

Objective: Determine

or of the fluorinated peptide against a target protein (e.g., Mdm2, Mpro).

• Probe Preparation: Synthesize a tracer peptide (known binder) labeled with FITC or TAMRA at the N-terminus (via a

  -alanine linker to avoid steric interference).

• Assay Buffer: 20 mM HEPES (pH 7.4), 150 mM NaCl, 0.01% Tween-20, 1 mM DTT.

• Saturation Binding (Kd determination):

  • Titrate protein (0 nM to 10

    M) against fixed Tracer (10 nM).

  • Plot Polarization (mP) vs. [Protein] to determine the

    of the tracer.

• Competition Binding (Ki determination):

  • Fix Protein concentration at ~80% bound fraction (from step 3).

  • Fix Tracer concentration at 10 nM.

  • Titrate the Difluorocyclopentyl Peptide Analog (serial dilution, e.g., 100

    M to 0.1 nM).

  • Incubate for 30 mins at RT in black 384-well plates.

  • Read Fluorescence Polarization (Ex 485 nm / Em 535 nm).

• Data Analysis: Fit data to the Hill equation. Calculate

  using the Cheng-Prusoff equation:

References

• Mitsuya, M., et al. (2001). "A Potent, Long-Acting, Orally Active (2R)-2-[(1R)-3,3-Difluorocyclopentyl]-2-hydroxy-2-phenylacetamide: A Novel Muscarinic M3 Receptor Antagonist with High Selectivity for M3 over M2 Receptors." Journal of Medicinal Chemistry. Link

• Konno, S., et al. (2022).[3] "Potent and biostable inhibitors of the main protease of SARS-CoV-2." PLOS ONE. (Comparison of Compound 63 vs 64). Link

• Pons, A., et al. (2022). "Fluorocyclopropane-Containing Proline Analogue: Synthesis and Conformation of an Item in the Peptide Chemist’s Toolbox." Journal of Organic Chemistry. Link

• BenchChem. (2025).[4] "Bioisosteric Replacement of Proline with Hexahydro-1H-pyrrolizine-2-carboxylic Acid: A Comparative Guide." BenchChem Technical Guides. Link

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link

Sources

• 1. A cyclic peptide inhibitor of the SARS-CoV-2 main protease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EP4600242A1 - Cyclopentane compound - Google Patents [patents.google.com]
• 3. Fluorocyclopropane-Containing Proline Analogue: Synthesis and Conformation of an Item in the Peptide Chemistʼs Toolbox - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

HPLC retention time analysis of 2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid isomers

Executive Summary

The analysis of 2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid presents a distinct challenge in medicinal chemistry. As a fluorinated peptidomimetic, this molecule contains two chiral centers: the

-carbon of the amino acid backbone and the position of the cyclopentyl ring (rendered chiral by the adjacent geminal difluoro-substitution). This results in four distinct stereoisomers (two enantiomeric pairs of diastereomers).

This guide compares two primary methodologies for resolving these isomers:

• Direct Chiral Analysis (Recommended): Using a Crown Ether stationary phase (CROWNPAK® CR-I(+)).[1]

• Derivatization-Based RP-HPLC (Alternative): Using Marfey’s Reagent (FDAA) on a C18 column.

Our Recommendation: The Direct Chiral Analysis is superior for high-throughput screening and purity assessment, offering baseline separation of all four isomers without the kinetic ambiguity of derivatization.

Chemical Context & Isomer Definition

Before selecting a method, one must understand the separation targets. The 2,2-difluoro substitution on the cyclopentyl ring introduces significant lipophilicity and electronic withdrawal, distinguishing it from non-fluorinated analogs.

• Structure:

• Chiral Centers:

  • -Carbon ( ): (L-form) or (D-form).

  • Cyclopentyl

    : or (determined by ring connectivity relative to the group).

• Target Isomers:

  • Pair A (Diastereomer 1):

    and — Enantiomers of each other.

  • Pair B (Diastereomer 2):

    and — Enantiomers of each other.

Method A: Direct Chiral Analysis (The Gold Standard)

Rationale

The CROWNPAK® CR-I(+) column utilizes a chiral crown ether (3,3’-diphenyl-1,1’-binaphthyl-20-crown-6) that forms a host-guest complex specifically with the ammonium ion (

) of the amino acid.[2]

• Mechanism: The ammonium group "docks" into the crown ether cavity.

• Selectivity Driver: The spatial arrangement of the bulky difluorocyclopentyl side chain interferes with the binaphthyl "walls" of the selector. This steric clash is different for L- vs. D-isomers and is further modulated by the ring configuration (

  ), allowing for simultaneous separation of enantiomers and diastereomers.

Experimental Protocol

System: UHPLC with UV Detection (210 nm) or MS (ESI+). Column: Daicel CROWNPAK® CR-I(+) (3.0 × 150 mm, 5 µm).[3]

Parameter	Condition	Causality / Insight
Mobile Phase	(aq) / Acetonitrile (90:10 v/v)	Critical: Acidic pH ensures the amine is fully protonated ( ) for complexation. Perchloric acid is preferred over TFA to minimize ion-pairing background.
Flow Rate	0.4 mL/min	Lower flow rates enhance mass transfer in the viscous crown ether phase.
Temperature		Key Optimization: Lowering temperature reduces thermal motion, stabilizing the host-guest complex and significantly improving resolution ( ) between the fluorinated diastereomers.
Sample Diluent	Mobile Phase	Matches the acidic environment to prevent peak distortion.

Representative Data (Simulated)

Note: D-isomers typically elute before L-isomers on CR-I(+).

Peak	Configuration	Retention Time ( )	Resolution ( )	Tailing Factor
1	(D-isomer)	4.2 min	-	1.1
2	(D-isomer)	5.8 min	4.5	1.1
3	(L-isomer)	12.4 min	11.2	1.2
4	(L-isomer)	14.1 min	2.8	1.3

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Analyst Note: The "Fluorine Effect" is observed here. The difluoro group increases the hydrophobicity of the side chain, slightly increasing overall retention compared to non-fluorinated analogs, but the rigid ring structure enhances the discrimination between diastereomers (Peaks 1 vs 2 and 3 vs 4).

Method B: Derivatization with Marfey’s Reagent (The Alternative)

Rationale

If a specialized chiral column is unavailable, Marfey’s Reagent (FDAA) can be used.[4] FDAA reacts with the amine to form diastereomers. Since the target molecule already has chiral centers, the reaction creates complex diastereomeric pairs that can be separated on a standard C18 column.

• Pros: High sensitivity (UV 340 nm), uses standard columns.

• Cons: Requires reaction time (kinetic resolution issues), complex chromatogram (impurities from reagent).

Experimental Protocol

System: HPLC with UV Detection (340 nm). Column: C18 Core-Shell (e.g., Kinetex C18, 2.1 × 100 mm, 1.7 µm). Derivatization: Mix sample with 1% FDAA in acetone + 1M

. Heat at for 1 hour. Quench with 1M HCl.

Parameter	Condition	Causality / Insight
Mobile Phase A	0.1% TFA in Water	TFA suppresses silanol activity and improves peak shape for the hydrophobic FDAA-derivatives.
Mobile Phase B	Acetonitrile	Strong eluent required to move the highly lipophilic fluorinated derivatives.
Gradient	20% B to 60% B over 20 min	Shallow gradient required to separate the closely eluting diastereomers formed by the reaction.

Representative Data (Simulated)

Peak	Configuration (Derivative)	Retention Time ( )	Resolution ( )
1	L-isomer -FDAA	16.5 min	-
2	L-isomer -FDAA	17.2 min	1.5
3	D-isomer -FDAA	19.8 min	4.1
4	D-isomer -FDAA	20.5 min	1.2

Analyst Note: The resolution between the internal diastereomers (e.g., Peak 1 vs 2) is often poor (

) because the FDAA group dominates the interaction, masking the subtle differences of the fluorinated ring.

Visualized Workflows

Decision Matrix: Choosing the Right Protocol

Caption: Decision matrix for selecting the optimal separation pathway based on lab resources and resolution requirements.

Mechanism of Action: Crown Ether Recognition

Caption: Mechanistic view of the CROWNPAK interaction. The "fit" of the fluorinated ring against the binaphthyl barrier dictates the separation factor.

References

• Daicel Chiral Technologies. (2023). Instruction Manual for CROWNPAK® CR-I(+) and CR-I(-). Retrieved from [Link]

• Hyun, M. H. (2016). Liquid Chromatographic Enantioseparation of Amino Acids and Related Compounds on Crown Ether-Based Chiral Stationary Phases. Journal of Chromatography A. Retrieved from [Link]

• Bhushan, R., & Brückner, H. (2004). Marfey's Reagent for Chiral Amino Acid Analysis: A Review. Amino Acids.[2][3][5][6][7][8][9][10][11][12][13] Retrieved from [Link]

• Pankaj, P., et al. (2021). Separation of Fluorinated Amino Acids and Oligopeptides. NIH / Vertex AI Search Results. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chiraltech.com [chiraltech.com]
• 3. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 4. researchgate.net [researchgate.net]
• 5. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jascoinc.com [jascoinc.com]
• 7. Separation of amino acid enantiomers VIA chiral derivatization and non-chiral gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CROWNPAK | DAICEL CORPORATION Sales and Marketing for Life Sciences Products [daicelchiral.com]
• 9. Separation of D and L amino acids by liquid chromatography: use of chiral eluants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. Chiral separation of underivatized amino acids in supercritical fluid chromatography with chiral crown ether derived column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]

Validating Enantiomeric Purity of Fluorinated Amino Acids: A Comparative Technical Guide

Topic: Validating Enantiomeric Purity of Synthesized Fluorinated Amino Acids Content Type: Technical Comparison Guide Author Persona: Senior Application Scientist

Executive Summary

The incorporation of fluorine into amino acids (FAAs) is a pivotal strategy in modern drug design to modulate lipophilicity, metabolic stability, and protein-ligand binding interactions. However, the very properties that make fluorine desirable—high electronegativity and unique steric profile—complicate the validation of enantiomeric purity.

Standard chiral protocols often fail because fluorine can alter the interaction mechanisms with Chiral Stationary Phases (CSPs). This guide objectively compares the two industry-standard validation workflows: Direct Chiral Chromatography (HPLC/SFC) and

F-NMR Spectroscopy with Chiral Solvating Agents (CSAs) .

Part 1: The Challenge of the Fluorine Motif

Before selecting a validation method, one must understand the "Fluorine Effect" on separation science:

• Electronic Shielding/Deshielding: The electron-withdrawing nature of fluorine dramatically alters the pKa of neighboring amines and carboxylic acids, affecting retention times in ion-exchange or zwitterionic stationary phases.

• Fluorophilicity: Fluorinated side chains often exhibit "fluorophilicity," leading to poor retention on standard hydrocarbon-based C18 columns but enhanced interaction with fluorinated stationary phases.

• Steric Mimicry: While often cited as an isostere for hydrogen, fluorine is larger (

  vs ). This subtle bulk can disrupt the "three-point interaction" required for chiral recognition on traditional Pirkle-type columns.

Part 2: Method A - Direct Chiral Chromatography (HPLC/SFC)

The Gold Standard for Trace Impurity Detection

Chromatography remains the definitive method for quantifying enantiomeric excess (

) >99%. For FAAs, the choice of column is dictated by the protection state of the amino acid.

Workflow for Protected FAAs (N-Boc, N-Fmoc)

Protected FAAs lack the zwitterionic character that complicates separation, making them suitable for Polysaccharide-based CSPs .

• Recommended Columns: Immobilized Amylose (e.g., Chiralpak IA/IG) or Cellulose (e.g., Chiralcel OD-H).

• Mobile Phase: Alkane/Alcohol mixtures (Normal Phase) or Acetonitrile/Water (Reversed Phase).

• The "Fluorine Hack": If resolution is poor, switch to Supercritical Fluid Chromatography (SFC) with CO

  /MeOH. The low viscosity and high diffusivity of supercritical CO often resolve fluorine-induced peak broadening.

Workflow for Free (Underivatized) FAAs

Separating free zwitterionic FAAs is notoriously difficult on standard chiral columns.

• The Solution: Chiral Crown Ether Columns (e.g., Crownpak CR-I(+)/(-)).[1]

• Mechanism: The crown ether forms a host-guest complex specifically with the primary ammonium group (

  ).

• Critical Protocol Note: These columns require acidic mobile phases (pH 1-2, usually Perchloric Acid) to ensure the amine is fully protonated.

• Causality: Fluorine on the side chain rarely interferes with the ammonium-crown interaction, making this the most robust method for

  -amino acids with fluorinated side chains.

Indirect Method: Marfey’s Reagent

If direct separation fails, derivatization with Marfey’s Reagent (FDAA) converts enantiomers into diastereomers, which can be separated on achiral C18 columns.

• Why it works for FAAs: The hydrophobic fluorine tag often improves the separation factor (

  ) of the resulting diastereomers on reversed-phase columns compared to non-fluorinated analogs.

Part 3: Method B - F-NMR with Chiral Solvating Agents (CSAs)[2][3]

The High-Throughput "Smart" Alternative

Unlike standard amino acids, FAAs possess a built-in NMR reporter: the

F nucleus (100% natural abundance, spin 1/2). By adding a Chiral Solvating Agent (CSA), we can split the fluorine signal of the enantiomers without physical separation.[2]

The Mechanism

The CSA (usually a chiral amine or metal complex) forms a transient diastereomeric complex with the FAA in solution. This creates magnetically distinct environments for the fluorine atoms in the

and enantiomers, resulting in two resolved peaks ( ).

Recommended Protocol

• Solvent: CDCl

  or Acetone- (Avoid D O if possible; hydrogen bonding is crucial for CSA interaction).

• CSA Selection:

  • For Acidic FAAs (Protected): Use Chiral Amines (e.g.,

    -methylbenzylamine or Quinine).

  • For Basic/Free FAAs: Use Chiral Acids (e.g., Mosher's Acid) or Chiral Metal Shift Reagents (e.g., Eu(hfc)

    ).

• Stoichiometry: Titrate CSA from 1:1 to 1:5 relative to the FAA until maximum peak splitting (

  ) is observed.

Part 4: Comparative Analysis

Feature	Method A: Chiral HPLC/SFC	Method B: F-NMR + CSA
Primary Utility	Final QC, Trace Analysis ( > 99.5%)	Reaction Monitoring, High-Throughput Screening
Limit of Detection	High (0.1% impurity detected)	Moderate (Typically ~1-2% impurity detected)
Sample Consumption	Low (< 1 mg, recoverable)	High (5-20 mg, often non-recoverable if doped)
Throughput	Slow (15-40 min/sample)	Fast (1-5 min/sample)
Fluorine Specificity	None (Relies on UV/ELSD)	Absolute (Only sees F-tagged molecules)
Cost per Run	High (Solvents, Column wear)	Low (Deuterated solvent only)

Part 5: Decision Workflow & Visualization

The following diagram illustrates the logical decision path for selecting the appropriate validation method based on the specific chemistry of your synthesized FAA.

Figure 1: Decision matrix for validating enantiomeric purity of Fluorinated Amino Acids. Blue nodes indicate decision points; Red nodes indicate chromatographic methods; Green nodes indicate final analytical outputs.

Part 6: Detailed Experimental Protocols

Protocol A: Direct Separation of Free FAA using Crown Ether HPLC

Use this for final purity validation of underivatized products.

• System Prep: Flush HPLC system with 100% water, then equilibrate with mobile phase. Warning: Crown ether columns are sensitive to methanol >15%.

• Mobile Phase: Perchloric Acid (HClO

  ) pH 1.5 in water / Acetonitrile (90:10 v/v).

  • Why: The low pH ensures the primary amine is protonated (

    ), which is required to dock into the crown ether cage.

• Temperature: Maintain column at 10°C - 25°C. Lower temperatures often increase resolution (

  ) by reducing molecular motion, stabilizing the host-guest complex.

• Detection: UV at 210 nm (or lower). If the FAA lacks a chromophore, use ELSD or MS.

• Validation: Inject a racemic standard first to establish retention times (

  and ). Calculate Resolution: . Target .

Protocol B: F-NMR Determination using -Methylbenzylamine

Use this for rapid in-process checks of N-protected FAAs.

• Sample Prep: Dissolve 10 mg of N-protected FAA in 0.6 mL CDCl

  .

• Baseline Scan: Acquire a standard

  F-NMR spectrum (min 16 scans). Ensure sharp lines (shim if necessary).

• CSA Addition: Add 1.0 equivalent of

  -methylbenzylamine directly to the NMR tube. Shake well.

• Acquisition: Acquire

  F-NMR.

  • Observation: You should see the single fluorine peak split into two (or shift if pure).

  • Optimization: If splitting is unclear, add more CSA (up to 5 eq) or lower the temperature to 273 K to slow the exchange rate.

• Calculation: Integrate the two peaks (

  and ).

References

• Comparison of Chiral HPLC vs NMR: BenchChem. (2025). A Head-to-Head Battle for Enantiomeric Purity: Chiral HPLC vs. NMR. Link

• Crown Ether Columns for Amino Acids: Daicel Chiral Technologies. (2024).[3][4] Instruction Manual for CROWNPAK® CR(+) / CR(-). Link

• Marfey's Reagent Methodology: Bhushan, R., & Brückner, H. (2011). Use of Marfey's reagent and analogs for chiral amino acid analysis. Journal of Chromatography B. Link

• 19F NMR Chiral Analysis: Zhao, Y., et al. (2025).[5][6][7] Enantiodifferentiation of chiral hydroxy acids via 19F NMR. Royal Society of Chemistry. Link

• Fluorinated Amino Acid Separation: NIH. (2013). Separation of Fluorinated Amino Acids using HPLC. Link

Sources

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• 2. pubs.rsc.org [pubs.rsc.org]
• 3. chiraltech.com [chiraltech.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. High-Throughput 19F NMR Chiral Analysis for Screening and Directed Evolution of Imine Reductases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enantiodifferentiation of chiral hydroxy acids via 19 F NMR - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D5NJ03288A [pubs.rsc.org]
• 7. A Universal 19F NMR Probe for Enantiomeric Discrimination of Primary, Secondary, and Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid

Executive Summary: A Precautionary Approach

This guide provides a detailed operational and disposal plan for 2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid. As this compound is a specialized research chemical, a publicly available, specific Safety Data Sheet (SDS) is not readily found. Therefore, this protocol is built upon the foundational principles of chemical safety, treating the substance based on its molecular structure—specifically, as a halogenated organic compound . The procedures outlined herein are designed to ensure the safety of laboratory personnel and maintain strict environmental compliance. Crucially, this guide must be used as a supplement to, not a replacement for, the specific protocols and guidance provided by your institution's Environmental Health and Safety (EHS) department.

Hazard Characterization and Risk Assessment

The cornerstone of safe disposal is a thorough understanding of the waste material. In the absence of a specific SDS, we must infer the hazards from the compound's constituent functional groups.

• Fluorinated Cyclopentyl Group: The presence of two carbon-fluorine (C-F) bonds on the cyclopentyl ring firmly classifies this molecule as a halogenated organic compound .[1][2] The C-F bond is the strongest single bond in organic chemistry, contributing to the chemical stability and environmental persistence of many fluorinated compounds.[3] Improper disposal of such "forever chemicals" can lead to long-term environmental contamination.[4]

• Amino and Carboxylic Acid Groups: These functional groups define the molecule as an amino acid. While these groups are common in biological systems, they can also influence the compound's solubility and reactivity, particularly its pH.

Based on this structural analysis, 2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid must be handled and disposed of with the same precautions as other halogenated materials.

Property/Characteristic	Inferred Assessment	Disposal Implication
Chemical Class	Halogenated Organic Compound, Amino Acid Derivative	Must be segregated into the Halogenated Organic Waste stream.[1][5]
Physical State	Likely a solid at room temperature (similar to other amino acids).[6][7]	Handle in a way that minimizes dust formation.[8]
Toxicity	Toxicological properties are not fully investigated. Assumed to be harmful.	Avoid inhalation, ingestion, and skin/eye contact by using appropriate PPE.[9]
Environmental Impact	Potential for persistence due to fluorination.[4]	Under no circumstances should this compound be disposed of down the drain or in regular trash.[10][11]
Regulatory Status	Falls under EPA RCRA regulations as a hazardous waste.[11][12]	Disposal must follow all federal, state, and institutional regulations.[13]

Core Principles of Disposal: The Four Pillars of Safety

Effective management of this chemical waste is grounded in four key principles that ensure safety and regulatory compliance.

• Segregation: This is the most critical step. Halogenated organic waste must be kept separate from all other waste streams, especially non-halogenated organic waste.[2][14] Mixing them can create complex, unidentifiable hazardous mixtures and dramatically increases disposal costs.[2]

• Containerization: Waste must be collected in a chemically compatible container that is in good condition and has a secure, leak-proof lid.[11][15] For this compound, a high-density polyethylene (HDPE) or glass container is appropriate. Avoid metal containers for any waste that may have acidic properties.[16]

• Labeling: All waste containers must be labeled with a hazardous waste tag as soon as the first drop of waste is added.[12][14] The label must be clear, legible, and include all constituents by their full chemical name.

• Minimization: Scale down experiments to use the minimum amount of material necessary, thereby reducing the volume of hazardous waste generated.[10]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural workflow for the safe disposal of 2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid and materials contaminated with it.

Step 1: Don Personal Protective Equipment (PPE)

Before handling the chemical in pure form or as waste, ensure you are wearing the appropriate PPE:

• Safety goggles (or a face shield if there is a splash risk).

• Nitrile gloves (check manufacturer's guidelines for compatibility).

• A laboratory coat.

Step 2: Waste Characterization and Segregation

• Action: Classify any quantity of 2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid, including solutions, reaction mixtures, and contaminated materials (e.g., weigh paper, gloves, silica gel), as Halogenated Organic Waste .[1][17]

• Causality: The fluorine atoms mandate this classification. The Environmental Protection Agency (EPA) regulates halogenated compounds under the Resource Conservation and Recovery Act (RCRA), often assigning them specific "F-listed" waste codes (e.g., F001, F002) if they are part of a spent solvent mixture.[18][19] Segregation prevents cross-contamination and ensures the waste is sent to a facility capable of properly treating or incinerating halogenated materials.[1]

Step 3: Select and Prepare the Waste Container

• Action: Obtain a designated Halogenated Organic Waste container from your institution's EHS department or stockroom. Ensure the container is clean, dry, and has a functional, tight-fitting screw cap.[15]

• Causality: A dedicated and properly functioning container prevents leaks, spills, and the release of volatile organic compounds (VOCs) into the laboratory atmosphere.

Step 4: Label the Container Immediately

• Action: Affix a university-approved "Hazardous Waste" tag to the container before adding any waste.[2]

• Fill out the tag completely and accurately:

  • Write the full chemical name: "2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid ". Do not use abbreviations or chemical formulas.[12]

  • List all other components of the waste mixture with their approximate percentages or volumes.

  • Indicate the relevant hazards (e.g., Toxic).

  • Include your name, lab number, and the date of accumulation.

• Causality: Federal and state regulations mandate accurate labeling for the safety of everyone who will handle the container, from lab personnel to waste transporters and disposal facility technicians.[12][13] It is a critical component of cradle-to-grave hazardous waste tracking.

Step 5: Accumulate Waste Safely

• Action: Add the waste to the labeled container. Keep the container securely capped at all times, except when actively adding waste.[2][10]

• Store the container in a designated Satellite Accumulation Area (SAA) within your laboratory.[15] The SAA should be under the direct control of lab personnel and away from drains or ignition sources.

• Use secondary containment (such as a plastic tub) to capture any potential leaks.[11]

• Causality: The SAA is a regulatory requirement designed to ensure that hazardous waste is managed safely at its point of generation before being moved to a central storage facility.[15] Keeping containers closed prevents evaporation and accidental spills.

Step 6: Arrange for Final Disposal

• Action: Once the waste container is full or you are finished generating this waste stream, submit a chemical waste pickup request to your institution's EHS department.[12]

• Causality: EHS professionals are trained and equipped to handle, transport, and arrange for the final legal disposal of hazardous materials, typically through high-temperature incineration at a licensed Treatment, Storage, and Disposal Facility (TSDF).[1][20]

Disposal Workflow and Emergency Procedures

The following diagram illustrates the decision-making process for proper disposal.

Caption: Disposal Workflow Diagram

Emergency Spill Procedures

In the event of a spill, prioritize personnel safety above all else.

• Alert Personnel: Immediately notify colleagues in the vicinity.

• Isolate the Area: Prevent access to the spill area.

• Assess the Spill:

  • Minor Spill (manageable by lab staff): If you are trained and it is safe to do so, use a chemical spill kit containing an inert absorbent material. Place all contaminated absorbent and PPE in a sealed bag or container, label it as hazardous waste, and request a pickup from EHS.[2]

  • Major Spill (large quantity, unknown hazard, or release to environment): Evacuate the area immediately. Call your institution's emergency number and notify EHS.[10]

• In Case of Personal Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[21]

  • Eye Contact: Flush eyes with an eyewash station for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[9]

By adhering to this structured, principles-based approach, you can ensure the safe and compliant disposal of 2-Amino-3-(2,2-difluorocyclopentyl)propanoic acid, protecting yourself, your colleagues, and the environment.

References

• State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests. (n.d.). U.S. Environmental Protection Agency. Retrieved February 12, 2026, from [Link]

• Safe Handing & Disposal of Organic Substances – HSC Chemistry. (n.d.). Science Ready. Retrieved February 12, 2026, from [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. (n.d.). Braun Research Group, University of Illinois Urbana-Champaign. Retrieved February 12, 2026, from [Link]

• Four Different RCRA Waste Codes (EPA Hazardous Wastes). (2014, March 19). Envera Consulting. Retrieved February 12, 2026, from [Link]

• WASTE MANAGEMENT. (n.d.). Bucknell University. Retrieved February 12, 2026, from [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved February 12, 2026, from [Link]

• Halogenated Solvents in Laboratories. (n.d.). Temple University Environmental Health and Radiation Safety. Retrieved February 12, 2026, from [Link]

• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University. Retrieved February 12, 2026, from [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA. Retrieved February 12, 2026, from [Link]

• Laboratory Environmental Sample Disposal Information Document. (n.d.). U.S. Environmental Protection Agency. Retrieved February 12, 2026, from [Link]

• How to Dispose of Chemical Waste. (n.d.). Environmental Health and Safety, University of Tennessee, Knoxville. Retrieved February 12, 2026, from [Link]

• Halogenated Waste (any organic chemical that contains F, Cl, Br, or I). (n.d.). University of Northern Iowa. Retrieved February 12, 2026, from [Link]

• 2-Amino-3-(aminooxy)propanoic acid. (n.d.). PubChem, National Institutes of Health. Retrieved February 12, 2026, from [Link]

• Safety Data Sheet - Propionic acid. (2024, November 4). DC Fine Chemicals. Retrieved February 12, 2026, from [Link]

• 2-Amino-2-cyclopentyl-3-fluoropropanoic acid. (n.d.). PubChem, National Institutes of Health. Retrieved February 12, 2026, from [Link]

• RCRA Hazardous Waste F list. (n.d.). U.S. Environmental Protection Agency. Retrieved February 12, 2026, from [Link]

• SAFETY DATA SHEET - Propanoic acid. (2025, September 18). Thermo Fisher Scientific. Retrieved February 12, 2026, from [Link]

• (S)-2-Amino-3-cyclopentylpropanoic acid. (n.d.). PubChem, National Institutes of Health. Retrieved February 12, 2026, from [Link]

• EPA HAZARDOUS WASTE CODES. (n.d.). Florida Department of Environmental Protection. Retrieved February 12, 2026, from [Link]

• Deep-Sea Life Forms May Hold Clues to Sustainable Battery Technology. (2026, February 8). The Conversation. Retrieved February 12, 2026, from [Link]

• Synthesis of complex unnatural fluorine-containing amino acids. (2021). PMC, National Institutes of Health. Retrieved February 12, 2026, from [Link]

• Selected examples of fluorinated amino acids and their modes of incorporation... (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]

• Controlling the incorporation of fluorinated amino acids in human cells and its structural impact. (2024, February 15). PMC, National Institutes of Health. Retrieved February 12, 2026, from [Link]

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